(S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid

• CAS: 74536-29-1

Core Science & Biosynthesis

Physical properties of (S)-Boc-2,3-diaminopropionic acid

An In-depth Technical Guide to the Physical Properties of (S)-Boc-2,3-diaminopropionic Acid

Introduction

(S)-2-[(tert-Butoxycarbonyl)amino]-3-aminopropionic acid, commonly referred to in literature and supplier catalogs as Nα-Boc-L-2,3-diaminopropionic acid or simply Boc-Dap-OH, is a non-canonical amino acid derivative of paramount importance in the fields of peptide chemistry, drug development, and bioconjugation. Its unique structure, featuring a chiral center and two distinct amino groups—one protected by the acid-labile tert-butyloxycarbonyl (Boc) group and a free primary amine at the β-position—renders it a versatile building block for creating complex molecular architectures.

The strategic placement of the Boc group on the α-amino group allows for selective chemical manipulations, enabling its use in solid-phase peptide synthesis (SPPS) to introduce branching, cyclization, or points for conjugation.[1] Understanding the fundamental physical properties of this compound is not merely an academic exercise; it is a critical prerequisite for its effective use in the laboratory, ensuring reproducibility in synthesis, accuracy in analysis, and stability in storage. This guide provides a comprehensive examination of these properties, grounded in established analytical techniques and field-proven insights for researchers, scientists, and drug development professionals.

Section 1: Core Physicochemical Properties

The foundational characteristics of a chemical reagent dictate its handling, reactivity, and analytical profile. For (S)-Boc-2,3-diaminopropionic acid, these properties are well-defined by commercial suppliers, though minor variations exist depending on the grade and isomeric purity.

Table 1: Summary of Core Physicochemical Properties

Property	Value	Source(s)
Chemical Name	(S)-2-[(tert-Butoxycarbonyl)amino]-3-aminopropionic acid	[2][3]
Synonyms	Nα-Boc-L-2,3-diaminopropionic acid, Boc-Dap-OH, Boc-Dpr-OH	[2][3]
CAS Number	73259-81-1	[2][3]
Molecular Formula	C₈H₁₆N₂O₄	[2][3]
Molecular Weight	204.22 g/mol	[2][3]
Appearance	White to off-white solid or crystalline powder	[4]
Melting Point	210 °C (with decomposition)	[2][5]

| Optical Rotation | [α]²⁰/D +5.5 ± 1° (c=1 in 1:1 Methanol/Water) |[2] |

Molecular Structure and Weight

The molecular formula is C₈H₁₆N₂O₄, corresponding to a molecular weight of 204.22 g/mol .[2][3] This value is fundamental for all stoichiometric calculations in synthesis and for confirmation by mass spectrometry, where the protonated molecular ion [M+H]⁺ is typically observed at m/z 205.12.

Melting Point

The melting point is consistently reported at approximately 210 °C, with decomposition.[2][5] This is a key indicator of purity. A broad melting range or a significant deviation from this value would suggest the presence of impurities, such as residual solvents or diastereomers. The decomposition aspect is typical for amino acids, which often degrade upon melting.

Optical Rotation

As a chiral molecule, its optical activity is a critical quality attribute that confirms the enantiomeric integrity. The specific rotation is reported as +5.5 ± 1° under defined conditions (c=1, 1:1 MeOH/H₂O).[2] A measurement outside this range could indicate either racemization during synthesis or storage, or the presence of the (R)-enantiomer. For any application where stereochemistry is crucial, such as in the development of stereospecific pharmaceuticals, polarimetry is an indispensable quality control test.

Section 2: Solubility Profile

The solubility of Boc-Dap-OH is governed by its amphiphilic character. The free carboxylic acid and β-amino groups impart hydrophilicity and pH-dependent charge, while the bulky tert-butyl group of the Boc protector confers significant hydrophobic character. A comprehensive, experimentally-derived public solubility dataset is not available; therefore, this section provides an illustrative profile based on chemical principles and a robust protocol for its experimental determination.

Table 2: Illustrative Solubility Profile for (S)-Boc-2,3-diaminopropionic Acid

Solvent	Expected Solubility Classification	Rationale
Water (pH < 2)	Soluble	Both amino groups and the carboxylic acid are protonated, leading to a net positive charge and good aqueous solubility.
Water (pH 4-6)	Sparingly Soluble	The molecule is zwitterionic, with a net neutral charge, minimizing its interaction with water and leading to lower solubility.
Water (pH > 9)	Soluble	The carboxylic acid and β-amino group are deprotonated, leading to a net negative charge and good aqueous solubility.
Methanol / Ethanol	Soluble	These polar protic solvents can solvate both the polar functional groups and the nonpolar Boc group effectively.
Acetic Acid	Soluble	The acidic solvent protonates the amino groups, enhancing solubility.[5]
DMF / DMSO	Freely Soluble	These polar aprotic solvents are excellent at dissolving a wide range of organic molecules, including protected amino acids.

| Dichloromethane | Slightly Soluble | The polarity is likely insufficient to fully solvate the zwitterionic character of the amino acid backbone. |

Experimental Protocol for Solubility Determination (Shake-Flask Method)

This protocol provides a reliable method for determining the saturation solubility of the compound.

• Preparation: Add an excess amount of solid Boc-Dap-OH to a known volume (e.g., 2 mL) of the desired solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) using a shaker for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the excess, undissolved solid.

• Sampling: Carefully extract a known volume of the supernatant without disturbing the solid pellet.

• Quantification: Dilute the supernatant with an appropriate mobile phase and analyze its concentration using a validated analytical technique, such as HPLC-UV, against a calibration curve prepared from known standards.

• Calculation: The solubility is calculated based on the measured concentration and the dilution factor.

Workflow for experimental solubility determination.

Section 3: Spectroscopic and Structural Characterization

Structural confirmation and characterization rely on a suite of analytical techniques. For a molecule like Boc-Dap-OH, NMR spectroscopy confirms the covalent structure, mass spectrometry verifies the molecular weight, and X-ray crystallography can provide definitive proof of its three-dimensional structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the precise structure of the molecule in solution.

• ¹H NMR: The proton NMR spectrum is expected to show several characteristic signals:

  • A sharp singlet at approximately 1.4 ppm , integrating to 9 protons, corresponding to the magnetically equivalent methyl groups of the tert-butyl moiety.

  • A multiplet for the single proton on the α-carbon (Cα-H).

  • A pair of diastereotopic multiplets for the two protons on the β-carbon (Cβ-H₂).

  • Broad signals for the amine (NH and NH₂) and carboxylic acid (OH) protons, which may exchange with deuterium in solvents like D₂O or CD₃OD.

• ¹³C NMR: The proton-decoupled carbon spectrum provides confirmation of the carbon backbone:

  • Signals for the three equivalent methyl carbons of the Boc group are expected around 28.3 ppm .[6]

  • The quaternary carbon of the Boc group should appear at approximately 80.6 ppm .[6]

  • Signals for the α-carbon and β-carbon of the propionic acid backbone.

  • Two distinct carbonyl carbon signals: one for the Boc group's urethane carbonyl (~155 ppm) and one for the carboxylic acid carbonyl (>170 ppm).

Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of Boc-Dap-OH in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O with pH adjustment, or CD₃OD) in a standard 5 mm NMR tube.

• Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or higher). Tune and shim the instrument to achieve optimal magnetic field homogeneity.

• ¹H Spectrum Acquisition: Acquire a standard 1D proton spectrum using a 90° pulse. Set an appropriate spectral width and acquisition time.

• ¹³C Spectrum Acquisition: Acquire a 1D carbon spectrum with proton decoupling (e.g., using a DEPTQ or standard broadband decoupled sequence). A larger number of scans will be required due to the lower natural abundance of ¹³C.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Reference the spectra to the residual solvent signal or an internal standard (e.g., TMS).

Sources

• 1. (N-Boc-β-氨基)-丙氨酸 | Sigma-Aldrich [sigmaaldrich.com]
• 2. Boc-Dap-OH = 98.0 TLC 73259-81-1 [sigmaaldrich.com]
• 3. Boc-Dap-OH | C8H16N2O4 | CID 2755946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. alfachemic.com [alfachemic.com]
• 5. Boc-Dap-OH | 73259-81-1 [amp.chemicalbook.com]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Boc-Dab-OH in Solid-Phase Peptide Synthesis (SPPS)

Abstract

The incorporation of non-proteinogenic amino acids is a cornerstone of modern peptide chemistry, enabling the design of therapeutics with enhanced stability, novel architecture, and targeted functionality. L-2,4-Diaminobutyric acid (Dab), with its side-chain primary amine, serves as a critical branching point for the synthesis of complex peptide structures such as cyclic peptides, branched constructs, and antibody-drug conjugates. The success of these sophisticated synthetic strategies hinges upon a robust and selective protection scheme. This technical guide provides an in-depth exploration of Nα-Boc protected L-Dab derivatives, specifically focusing on the application of orthogonally protected building blocks, Boc-Dab(Fmoc)-OH and Boc-Dab(Alloc)-OH , within the framework of Boc-based Solid-Phase Peptide Synthesis (SPPS). We will elucidate the chemical rationale behind these strategies, provide validated, step-by-step protocols for their incorporation and selective deprotection, and discuss their application in advanced peptide design.

The Imperative of Orthogonal Protection in Dab Chemistry

In conventional Boc-SPPS, the Nα-Boc protecting group is selectively cleaved at each cycle using a moderate acid, typically trifluoroacetic acid (TFA), while side-chain protecting groups (often benzyl-based) remain intact until the final, harsh acidolysis step (e.g., with HF or TFMSA).[1][2] This strategy is insufficient when on-resin modification of a specific side chain is required.

The utility of Dab lies in the reactivity of its γ-amino group. To harness this, an orthogonal protection strategy is essential. This involves protecting the Dab side chain with a group that can be removed under conditions that do not affect the Nα-Boc group, the resin linker, or other side-chain protecting groups.[3][4] This selective deprotection unmasks the γ-amine on the solid support, making it available for further chemical manipulation.

Two of the most effective orthogonal protecting groups for the γ-amine of Boc-Dab-OH are:

• Fmoc (9-fluorenylmethyloxycarbonyl): A base-labile group, removed with a dilute solution of a secondary amine like piperidine.[3]

• Alloc (Allyloxycarbonyl): A group cleaved by a palladium(0) catalyst in the presence of a scavenger.[5][6]

The choice between Fmoc and Alloc depends on the overall synthetic plan and the chemical sensitivities of the other residues in the peptide sequence.

Figure 1: Orthogonal deprotection workflow within a Boc-SPPS cycle.

Application of Boc-Dab(Fmoc)-OH

The Boc/Fmoc combination is a powerful orthogonal pair. The acid-labile Boc group allows for N-terminal chain extension, while the base-labile Fmoc group on the Dab side chain permits selective modification.

Protocol 1: Coupling of Boc-Dab(Fmoc)-OH

This protocol details the incorporation of the Boc-Dab(Fmoc)-OH residue into the growing peptide chain.

A. Materials & Reagents:

• Peptide-resin with a free N-terminal amine

• Boc-Dab(Fmoc)-OH

• Coupling Reagent (e.g., HBTU, HATU, DIC)

• Activation Additive (e.g., HOBt, Oxyma for DIC)

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

B. Recommended Coupling Reagents: For sterically demanding couplings or to minimize racemization, uronium/aminium or phosphonium salt reagents are preferred over carbodiimides alone.[3][7]

Coupling Reagent	Class	Equivalents (vs. Resin)	Activation Time	Key Considerations
HBTU/DIPEA	Aminium Salt	2.9 / 6.0	2-5 min	Highly efficient and fast. Use a non-nucleophilic base like DIPEA.[8]
HATU/DIPEA	Aminium Salt	2.9 / 6.0	1-2 min	More potent than HBTU, ideal for difficult sequences.[7][9]
DIC/HOBt	Carbodiimide	3.0 / 3.0	10-15 min	Cost-effective; pre-activation is crucial to avoid side reactions.[3]

C. Step-by-Step Coupling Procedure (HBTU Example):

• Resin Preparation: Ensure the Nα-Boc group of the preceding amino acid has been removed with ~50% TFA in DCM and the resin has been neutralized with 5-10% DIPEA in DMF.[2][3] Wash thoroughly with DMF.

• Activation Solution: In a separate vessel, dissolve Boc-Dab(Fmoc)-OH (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF.

• Activation: Add DIPEA (6 eq.) to the amino acid solution and vortex briefly. Allow the mixture to pre-activate for 2-5 minutes.[8]

• Coupling: Add the activated amino acid solution to the vessel containing the neutralized peptide-resin.

• Reaction: Agitate the mixture for 1-2 hours at room temperature.

• Monitoring: Perform a qualitative Kaiser test.[3] A negative result (yellow beads) confirms the absence of free primary amines and indicates complete coupling. If the test is positive (blue beads), extend the coupling time or perform a re-coupling.

• Washing: Upon completion, wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents.

Protocol 2: On-Resin Deprotection of the Dab(Fmoc) Side Chain

• Resin Swelling: Swell the peptide-resin in DMF for 20-30 minutes.

• Deprotection: Add a solution of 20% piperidine in DMF to the resin.[10] Agitate for 5 minutes.

• Second Treatment: Drain the solution and add a fresh 20% piperidine/DMF solution. Agitate for an additional 15-20 minutes. The dibenzofulvene-piperidine adduct byproduct imparts a yellow color to the solution.

• Washing: Drain the deprotection solution and wash the resin extensively with DMF (5-7x) and DCM (3x) to ensure complete removal of piperidine and the byproduct. The resin is now ready for side-chain modification.

Application of Boc-Dab(Alloc)-OH

The Alloc protecting group offers a distinct advantage as it is stable to both the acidic conditions of Boc removal and the basic conditions used for Fmoc removal, providing a third dimension of orthogonality. Its cleavage requires a palladium catalyst.[5]

Protocol 3: Coupling of Boc-Dab(Alloc)-OH

The coupling procedure for Boc-Dab(Alloc)-OH is identical to that described in Protocol 1 , simply substituting Boc-Dab(Fmoc)-OH with Boc-Dab(Alloc)-OH.

Protocol 4: On-Resin Deprotection of the Dab(Alloc) Side Chain

This procedure involves a Pd(0)-catalyzed reaction and must be performed with care to ensure complete removal of the catalyst, which can interfere with subsequent steps.

A. Materials & Reagents:

• Peptide-resin with Boc-Dab(Alloc) residue

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Scavenger: Phenylsilane (PhSiH₃) or Meldrum's acid[11][12]

• Solvent: Anhydrous and deoxygenated DCM or a DMF/DCM mixture

Sources

• 1. peptide.com [peptide.com]
• 2. chempep.com [chempep.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. biotage.com [biotage.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. rsc.org [rsc.org]
• 12. Alloc and Allyl Deprotection for Peptide Synthesis | pepresin [pepresin.com]

Application Notes and Protocols for (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid, commonly known in peptide chemistry as Nα-Fmoc-Nβ-Boc-L-diaminopropanoic acid (Fmoc-Dap(Boc)-OH) . We will explore the foundational principles of its application, focusing on the orthogonal protection strategy that makes it a uniquely versatile building block. Detailed, field-proven protocols for its incorporation into peptide sequences via Solid-Phase Peptide Synthesis (SPPS) are provided, alongside a discussion of advanced applications, including site-specific labeling and the synthesis of complex peptide architectures.

Introduction: The Strategic Advantage of Fmoc-Dap(Boc)-OH

The incorporation of non-proteinogenic amino acids is a cornerstone of modern peptide drug design, enabling the enhancement of therapeutic properties such as stability, potency, and selectivity.[1] L-2,3-diaminopropionic acid (Dap) is a particularly valuable scaffold due to its additional β-amino group, which provides a secondary point for chemical modification. The successful use of this bifunctional amino acid in Solid-Phase Peptide Synthesis (SPPS) is entirely dependent on a robust and selective protection strategy.[2][3]

Fmoc-Dap(Boc)-OH is the reagent of choice for this purpose. It employs an orthogonal protection scheme , a fundamental concept in SPPS where different protecting groups can be removed under distinct chemical conditions without affecting each other.[4][5]

• Nα-Fmoc group (9-fluorenylmethyloxycarbonyl): This group protects the α-amino group involved in peptide bond formation. It is base-labile and is removed at each cycle of peptide elongation using a solution of piperidine in DMF.[4]

• Nβ-Boc group (tert-butoxycarbonyl): This group protects the side-chain β-amino group. It is acid-labile and remains stable during the basic conditions of Fmoc removal.[2] It is typically removed during the final cleavage of the peptide from the resin with strong acids like trifluoroacetic acid (TFA) or can be selectively removed on-resin with mild acid for further modification.[6][7]

This elegant orthogonality is the key to its utility, allowing the peptide chemist to precisely control which amino group is available for reaction at any given stage of the synthesis. This control opens the door to creating complex peptide structures, such as branched and cyclic peptides, or for the site-specific attachment of payloads like fluorescent dyes or biotin tags.[1][8]

Caption: Standard workflow for Fmoc-Dap(Boc)-OH incorporation in SPPS.

Detailed Experimental Protocols

Materials:

• Resin: Rink Amide, Wang, or 2-Chlorotrityl Chloride resin, pre-loaded with the C-terminal amino acid.

• Fmoc-Dap(Boc)-OH

• Solvents: N,N-Dimethylformamide (DMF, peptide synthesis grade), Dichloromethane (DCM).

• Reagents: Piperidine, Diisopropylethylamine (DIPEA), Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), Acetic Anhydride.

• Coupling Reagents: HBTU, HATU, or DIC/OxymaPure®.

Protocol 1: Nα-Fmoc Deprotection

• Swell the peptide-resin in DMF for 30 minutes.

• Drain the DMF.

• Add a solution of 20% piperidine in DMF to the resin.

• Agitate for 3 minutes, then drain.

• Add a fresh solution of 20% piperidine in DMF.

• Agitate for an additional 10-15 minutes.

• Drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine. [9] Protocol 2: Coupling of Fmoc-Dap(Boc)-OH Causality: The choice of coupling reagent is critical and balances reactivity, cost, and the potential for side reactions like racemization. [9]Uronium/aminium salt reagents like HBTU and HATU are highly efficient and fast, making them suitable for most applications, including sterically hindered couplings. [9][10]

• Activation Solution: In a separate vessel, prepare the activation mixture. For every 1 equivalent of resin-bound free amine, use:

  • Fmoc-Dap(Boc)-OH (3-5 eq.)

  • Coupling Reagent (e.g., HBTU) (2.9-4.9 eq.)

  • Base (e.g., DIPEA) (6-10 eq.)

  • Dissolve all components in a minimal volume of DMF.

• Pre-activation: Allow the mixture to pre-activate for 1-2 minutes.

• Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin.

• Agitation: Agitate the reaction vessel at room temperature for 1-2 hours.

• Monitoring: Perform a qualitative test (e.g., Kaiser test) to confirm the absence of free primary amines. A negative result (beads remain colorless or yellow) indicates a complete reaction. [1]If the test is positive (blue beads), the coupling step should be repeated.

• Washing: Once the reaction is complete, drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times).

Table of Common Coupling Reagents

Coupling Reagent	Type	Coupling Time	Efficiency	Key Advantages	Potential Disadvantages
HATU	Uronium/Aminium Salt	15-45 min	Very High	High reactivity, low racemization, effective for hindered amino acids. [9]	Higher cost, potential for guanidinylation of the free amine. [9]
HBTU	Uronium/Aminium Salt	20-60 min	High	Widely used, efficient, and cost-effective.	Can also cause guanidinylation if used in excess.

| DIC/Oxyma | Carbodiimide/Additive | 1-3 hours | High | Cost-effective, minimizes racemization due to the Oxyma additive. | Slower reaction times compared to uronium salts. |

Protocol 3: Final Cleavage and Global Deprotection Causality: A strong acid, TFA, is required to cleave the peptide from the resin and simultaneously remove the acid-labile side-chain protecting groups, including the Boc group on the Dap side chain. [11]Scavengers like TIS and water are crucial to quench reactive cations (especially the tert-butyl cation from the Boc group) that are generated during cleavage, preventing re-attachment to sensitive residues like Tryptophan or Methionine. [7]

• Wash the final peptide-resin with DCM and dry it under vacuum for 30 minutes.

• Prepare a cleavage cocktail. A standard mixture is:

  • 95% TFA

  • 2.5% Triisopropylsilane (TIS)

  • 2.5% deionized water

• Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin).

• Agitate at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the filtrate to a large volume of cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum. The peptide is now ready for purification, typically by reverse-phase HPLC.

Advanced Applications & Protocols

The true power of Fmoc-Dap(Boc)-OH lies in the ability to selectively manipulate its side chain.

On-Resin Side-Chain Modification

This strategy allows for the precise installation of labels or other functionalities onto the Dap side chain before the peptide is cleaved from the support.

Protocol 4: Selective On-Resin Nβ-Boc Deprotection

• Assemble the desired peptide sequence, incorporating Fmoc-Dap(Boc)-OH at the desired position. Ensure the final Nα-Fmoc group is left on to protect the N-terminus.

• Swell the resin in DCM.

• Treat the resin with a solution of 10-30% TFA in DCM for 30 minutes. This mild acidic condition is sufficient to remove the Boc group but typically will not cleave the peptide from acid-sensitive resins like 2-chlorotrityl. [4]The optimal TFA concentration and time may require empirical testing depending on the resin linker's lability.

• Drain and wash the resin thoroughly with DCM to remove TFA, followed by a neutralizing wash with 10% DIPEA in DMF, and finally extensive DMF washes.

• The resin now bears a peptide with a free β-amino group on the Dap side chain, ready for conjugation.

Protocol 5: Side-Chain Labeling (Example: Biotinylation)

• Following Protocol 4, swell the resin with the free Dap side-chain amine in DMF.

• Prepare a solution of Biotin (3 eq.), an activator like HBTU (2.9 eq.), and DIPEA (6 eq.) in DMF.

• Add the activated biotin solution to the resin and agitate for 2-4 hours, or until a Kaiser test confirms the reaction is complete.

• Wash the resin extensively with DMF and DCM. The peptide is now site-specifically biotinylated and can proceed to final cleavage (Protocol 3).

Synthesis of Branched and Cyclic Peptides

The deprotected β-amino group can serve as an initiation point for the synthesis of a second peptide chain, creating a branched structure. [1]Alternatively, it can be used as an anchor point for intramolecular cyclization with the N-terminus or another reactive side chain, a strategy often used to improve peptide stability and conformational rigidity.

Development of pH-Sensitive Vectors

Research has demonstrated that when incorporated into peptides, the pKa of the Dap β-amino group is lowered significantly into the acidic range (e.g., ~6.3). [12]This property makes it a protonatable group during endosomal acidification. This characteristic is being exploited to design novel drug and gene delivery vectors that can change conformation or charge in the acidic environment of the endosome, facilitating endosomal escape and cargo delivery. [12]

Troubleshooting

• Problem: Positive Kaiser test after coupling (incomplete reaction).

  • Solution: Double-couple. Drain the reaction solution, wash with DMF, and repeat the coupling protocol with a fresh activation mixture. For particularly difficult sequences, switching to a more potent coupling reagent like HATU may be necessary. [9]* Problem: Low yield after cleavage.

  • Solution: Ensure complete removal of the Nα-Fmoc group at every step. Incomplete deprotection will cap the chain. Also, confirm the cleavage time is sufficient and the TFA in the cocktail has not degraded.

• Problem: Unwanted side-chain alkylation during cleavage.

  • Solution: Ensure an adequate amount of scavenger (TIS) is used in the cleavage cocktail, especially if the sequence contains sensitive residues like Trp, Met, or Cys. The tert-butyl cation generated from Boc deprotection is a potent alkylating agent. [7]

References

• Synthesis of a Diaminopropanoic Acid-Based Nucleoamino Acid and Assembly of Cationic Nucleopeptides for Biomedical Applications. PubMed Central. [Link]

• Synthesis of a diaminopropanoic acid-based nucleoamino acid and assembly of cationic nucleopeptides for biomedical applications. ResearchGate. [Link]

• Selective Synthesis of Lysine Peptides and the Prebiotically Plausible Synthesis of Catalytically Active Diaminopropionic Acid Peptide Nitriles in Water. PubMed Central. [Link]

• Fmoc-Dap(Boc)-OH, CAS 162558-25-0. Aapptec Peptides. [Link]

• 2,3-Diaminopropanols Obtained from d-Serine as Intermediates in the Synthesis of Protected 2,3-l-Diaminopropanoic Acid (l-Dap) Methyl Esters. MDPI. [Link]

• An Efficient Synthesis of a Probe for Protein Function: 2,3-Diaminopropionic Acid with Orthogonal Protecting Groups. ResearchGate. [Link]

• Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors. PubMed Central. [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

• An efficient synthesis of a probe for protein function: 2,3-diaminopropionic acid with orthogonal protecting groups. PubMed. [Link]

• BOC Protection and Deprotection. J&K Scientific LLC. [Link]

• Differentiation of the side-chain protection strategy in SPPS. ResearchGate. [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. UCI Department of Chemistry. [Link]

• (PDF) Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. ResearchGate. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec. [Link]

• Methods and protocols of modern solid phase peptide synthesis. Springer. [Link]

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• 5. biosynth.com [biosynth.com]
• 6. jk-sci.com [jk-sci.com]
• 7. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 8. FMOC-Dap(Boc)-OH | CAS 162558-25-0 | AAT Bioquest | Biomol.com [biomol.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. chemistry.du.ac.in [chemistry.du.ac.in]
• 12. Incorporation of 2,3-diaminopropionic acid in linear cationic amphipathic peptides produces pH sensitive vectors - PMC [pmc.ncbi.nlm.nih.gov]

Applications of Boc-L-Dab in medicinal chemistry

An Application Guide to Boc-L-Dab in Medicinal Chemistry

Abstract

This technical guide provides an in-depth exploration of N-α-Boc-L-2,4-diaminobutyric acid (Boc-L-Dab) and its orthogonally protected derivatives, primarily N-α-Fmoc-N-γ-Boc-L-2,4-diaminobutyric acid (Fmoc-L-Dab(Boc)-OH). These non-proteinogenic amino acids are indispensable tools in modern medicinal chemistry. We will dissect their strategic importance, from enhancing the drug-like properties of peptides to enabling the synthesis of complex bioconjugates. This document furnishes researchers, scientists, and drug development professionals with foundational principles, key applications, and detailed, field-proven protocols for their effective utilization.

Introduction: The Strategic Value of L-2,4-Diaminobutyric Acid (Dab) Derivatives

L-2,4-Diaminobutyric acid (Dab) is a non-canonical amino acid featuring a primary amine on its side chain (the γ-amine), in addition to the α-amine common to all amino acids.[1] This unique structure provides a valuable point for chemical modification, branching, or cyclization within a peptide sequence.[1] However, the presence of two reactive amino groups necessitates a precise protection strategy to control chemical reactions during synthesis.

The use of the tert-butyloxycarbonyl (Boc) protecting group is central to harnessing the potential of Dab. The Boc group is stable under a wide range of conditions but can be cleanly removed using mild acid, typically trifluoroacetic acid (TFA).[2][3] This allows for the selective unmasking of an amine for subsequent reactions.

In modern drug discovery, particularly in solid-phase peptide synthesis (SPPS), the most versatile derivative is Fmoc-L-Dab(Boc)-OH .[4][5] This compound employs an orthogonal protection scheme:

• Fmoc (fluorenylmethyloxycarbonyl) group: Protects the α-amine. It is base-labile and removed using piperidine during standard SPPS cycles.[6]

• Boc (tert-butyloxycarbonyl) group: Protects the γ-amine (side chain). It is acid-labile and remains intact during Fmoc-based synthesis but can be removed during the final acid-mediated cleavage from the resin or in a separate post-synthetic step.[][8]

This dual-protection strategy grants chemists precise control, enabling the incorporation of Dab into a peptide and reserving its side chain for specific, targeted modifications.[6]

Physicochemical Properties of Key Dab Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Key Application
Fmoc-L-Dab(Boc)-OH	125238-99-5	C₂₄H₂₈N₂O₆	440.49	White Powder	Primary building block in Fmoc-SPPS for side-chain modification.[4][5]
Nγ-Boc-L-2,4-diaminobutyric acid	10270-94-7	C₉H₁₈N₂O₄	218.25	White Crystalline Powder	Intermediate in various syntheses; enhances solubility.[9]
Boc-L-Dab(Fmoc)-OH	117106-21-5	C₂₄H₂₈N₂O₆	440.49	Powder	Building block for Boc-SPPS or specialized solution-phase synthesis.

Core Applications in Medicinal Chemistry

The unique architecture of Boc-protected Dab derivatives makes them powerful tools for overcoming the inherent limitations of natural peptides, such as poor stability and limited bioavailability.[1]

Peptidomimetics and Constrained Scaffolds

The incorporation of non-proteinogenic amino acids is a cornerstone of peptidomimetic design.[10] The Dab side chain is particularly useful for creating conformationally constrained peptides, which often exhibit enhanced stability, target affinity, and proteolytic resistance.[11][12]

• Lactam Cyclization: The γ-amine of Dab can form an amide bond with a C-terminal carboxyl group or a side-chain carboxyl group (e.g., from Asp or Glu) of another residue in the peptide sequence. This head-to-side-chain or side-chain-to-side-chain cyclization creates a rigid macrocyclic structure.[13] Such constrained peptides can mimic secondary structures like β-turns or α-helices, which are often critical for binding to biological targets.[]

• Increased Stability: By locking the peptide into a bioactive conformation, cyclization reduces the entropic penalty of binding and can shield susceptible peptide bonds from enzymatic degradation.[11]

Peptide-Drug Conjugates (PDCs)

PDCs are an emerging class of therapeutics that use a peptide to selectively deliver a cytotoxic payload to target cells, such as cancer cells.[][16] The success of a PDC relies on a stable, well-defined linker connecting the peptide to the drug.[]

The γ-amine of Dab is an ideal conjugation handle for payloads. After the peptide is synthesized and the side-chain Boc group is removed, the newly exposed primary amine can be selectively reacted with an activated linker-payload molecule without affecting other parts of the peptide. This site-specific conjugation ensures a homogeneous final product with a defined drug-to-antibody ratio (in the context of ADCs) or drug-to-peptide ratio, which is critical for predictable pharmacology.[18]

Branched Peptides and Linker Technology

The Dab side chain provides a natural branching point. This can be exploited to create:

• Dimeric Peptides: Two identical or different peptide sequences can be synthesized on the α-amine and γ-amine of a single Dab residue, potentially increasing avidity for a target.

• Complex Bioconjugates: The side chain can serve as an attachment point for other molecules like PEG chains (to improve solubility and circulation half-life), imaging agents, or other functional moieties.[2][9] The Boc group's role is to mask this attachment point until it is needed, enabling a controlled, sequential conjugation strategy.[2]

Experimental Protocols & Methodologies

The following protocols are designed for researchers familiar with standard peptide synthesis techniques. All operations should be conducted in a fume hood with appropriate personal protective equipment.

Protocol 1: Incorporation of Fmoc-L-Dab(Boc)-OH via Fmoc-SPPS

This protocol describes the standard cycle for adding an Fmoc-L-Dab(Boc)-OH residue to a growing peptide chain on a solid-phase resin (e.g., Rink Amide resin).

Causality: This workflow relies on the orthogonal nature of the Fmoc and Boc protecting groups. The base-labile Fmoc group is removed to allow chain elongation, while the acid-labile Boc group on the Dab side chain remains intact for later modification.

Workflow Diagram: Fmoc-SPPS Incorporation of Fmoc-L-Dab(Boc)-OH

Caption: Workflow for incorporating a Dab residue during Fmoc-SPPS.

Materials:

• Peptide synthesis vessel containing resin with a free N-terminal amine.

• Fmoc-L-Dab(Boc)-OH (3-5 equivalents relative to resin loading).

• HATU (3-5 equivalents).

• N,N-Diisopropylethylamine (DIPEA) (6-10 equivalents).

• Dimethylformamide (DMF), peptide synthesis grade.

• 20% (v/v) Piperidine in DMF.

• Dichloromethane (DCM).

Methodology:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine/DMF solution to the resin.

  • Agitate for 5-10 minutes at room temperature.

  • Drain and repeat the piperidine treatment for another 10-15 minutes.[8]

  • Drain the vessel and wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Confirmation of Deprotection (Optional but Recommended): Perform a Kaiser test on a small sample of resin beads. A positive result (blue beads) indicates the presence of a free primary amine.

• Amino Acid Activation & Coupling:

  • In a separate vial, dissolve Fmoc-L-Dab(Boc)-OH and HATU in DMF.

  • Add DIPEA to the solution and vortex briefly. This activation step should be performed immediately before adding to the resin.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the mixture at room temperature for 1-2 hours.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) and then DCM (3-5 times).

• Confirmation of Coupling: Perform a Kaiser test. A negative result (yellow/clear beads) indicates the successful consumption of the free amine. The peptide is now one residue longer, and the cycle can be repeated for the next amino acid.

Protocol 2: Global Deprotection and Side-Chain Amine Unmasking

This protocol describes the cleavage of the peptide from the resin and the simultaneous removal of all acid-labile side-chain protecting groups, including the Boc group on the Dab residue.

Causality: A strong acid cocktail, typically TFA-based, is used to cleave the linker attaching the peptide to the solid support and to remove acid-labile protecting groups (like Boc, Trt, OtBu).[8] Scavengers are included to trap the reactive carbocations generated during deprotection, preventing side reactions with sensitive residues like Trp and Met.

Materials:

• Peptide-resin post-synthesis.

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% Water. (Note: The cocktail composition may vary based on the peptide sequence).

• Cold diethyl ether.

• Centrifuge.

Methodology:

• Resin Preparation: Wash the final peptide-resin with DCM and dry it thoroughly under a stream of nitrogen or in a vacuum desiccator.

• Cleavage:

  • Place the dry resin in a reaction vessel.

  • Add the cold cleavage cocktail (approx. 10 mL per gram of resin).

  • Agitate the slurry at room temperature for 2-4 hours.

• Peptide Precipitation:

  • Filter the resin and collect the TFA solution containing the cleaved peptide.

  • Precipitate the crude peptide by adding the TFA solution dropwise into a conical tube containing a large volume (approx. 40-50 mL) of cold diethyl ether. A white precipitate should form.

• Isolation and Washing:

  • Centrifuge the ether suspension (e.g., 3000 rpm for 5 min) to pellet the peptide.

  • Carefully decant the ether.

  • Wash the peptide pellet by resuspending it in fresh cold ether and repeating the centrifugation. Perform this wash 2-3 times to remove residual scavengers and cleavage byproducts.

• Drying: After the final wash, dry the peptide pellet under vacuum to obtain the crude product. The γ-amine of the Dab residue is now a free amine (as a TFA salt).

• Purification and Analysis: Purify the crude peptide using reverse-phase HPLC (RP-HPLC) and confirm its identity and purity by LC-MS.

Protocol 3: Site-Specific Conjugation to the Dab Side Chain

This protocol outlines the conjugation of a payload (e.g., a fluorescent dye, drug, or linker) to the deprotected γ-amine of the Dab residue in a purified peptide.

Causality: The reaction targets the primary amine on the Dab side chain, which is typically more nucleophilic than any other functional group in the peptide (assuming other side chains like Lysine are either absent or were protected differently). The use of an NHS-ester activated payload allows for efficient amide bond formation under mild basic conditions.

Conceptual Diagram: Dab Side-Chain Conjugation

Caption: Conceptual workflow for conjugating a payload to a Dab residue.

Materials:

• Lyophilized, purified peptide containing a deprotected Dab residue.

• Payload activated as an N-hydroxysuccinimide (NHS) ester.

• Reaction Buffer: 0.1 M Sodium Bicarbonate or Phosphate Buffer, pH 8.0-8.5.

• Dimethyl sulfoxide (DMSO) or DMF to dissolve the payload.

Methodology:

• Peptide Dissolution: Dissolve the purified peptide in the reaction buffer to a concentration of 1-5 mg/mL.

• Payload Dissolution: Dissolve the NHS-ester activated payload in a minimal amount of DMSO or DMF to create a concentrated stock solution.

• Conjugation Reaction:

  • Add the payload stock solution to the stirring peptide solution. A slight molar excess of the payload (e.g., 1.2-2.0 equivalents) is typically used to drive the reaction to completion.

  • Ensure the final concentration of the organic solvent (DMSO/DMF) does not exceed 10-20% of the total reaction volume to maintain peptide solubility.

  • Allow the reaction to proceed at room temperature for 2-4 hours, or overnight at 4°C.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by RP-HPLC or LC-MS. Look for the disappearance of the starting peptide peak and the appearance of a new, typically more retained, product peak.

• Quenching (Optional): If desired, quench any remaining active NHS-ester by adding a small amount of a primary amine-containing buffer like Tris.

• Purification: Purify the resulting peptide-drug conjugate from excess payload and unreacted peptide using RP-HPLC.

• Final Product Handling: Lyophilize the pure fractions to obtain the final conjugate. Store appropriately, typically at -20°C or -80°C.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Incomplete Coupling (Protocol 1)	- Insufficient activation time or reagents.- Steric hindrance at the N-terminus.- Poor resin swelling.	- Increase coupling time or perform a double coupling.- Use a different coupling agent (e.g., COMU).- Ensure resin is fully swelled before starting synthesis.
Low Yield after Cleavage (Protocol 2)	- Incomplete cleavage from the resin.- Peptide precipitation during filtration.- Peptide is highly soluble in ether.	- Increase cleavage time or use a stronger acid cocktail (if compatible).- Ensure the peptide is fully dissolved in TFA before precipitation.- Use a different precipitation solvent or a larger volume of ether.
Side-Product Formation (Protocol 2)	- Inadequate scavenging of cations.- Premature deprotection of other side chains.	- Use a scavenger cocktail tailored to the peptide sequence (e.g., add EDT for Trp).- Verify the stability of all protecting groups to the cleavage conditions.
Multiple Products in Conjugation (Protocol 3)	- Reaction with N-terminal amine in addition to Dab side chain.- Hydrolysis of the NHS-ester.- Impure starting peptide.	- If N-terminal specificity is required, protect the N-terminus before conjugation.- Use freshly prepared NHS-ester and anhydrous solvents for stock solutions.- Ensure the starting peptide is >95% pure by HPLC.

References

• Ahangarzadeh, S., et al. (2022).
• MDPI. (2021). Novel Peptide–Drug Conjugates with Dual Anticancer Activity. Molecules, 26(21), 6498.

• Sunresin. (n.d.). Boc / Bzl Solid Phase Synthesis. Retrieved from [Link]

• The Role of Fmoc-Dab(Alloc)-OH in Modern Peptide Synthesis. (2026, January 3). Peptide Synthesis Blog.

• Wikipedia. (n.d.). 2,4-Diaminobutyric acid. Retrieved from [Link]

• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• PubMed. (1993). Unique antitumour effects of L-2,4 diaminobutyric acid on cultured hepatoma cells. British Journal of Cancer, 67(4), 687-692.

• ResearchGate. (n.d.). Calculated physicochemical properties of Boc-deprotected. Retrieved from [Link]

• PubMed Central. (2019). Peptide-Drug Conjugates: An Emerging Direction for the Next Generation of Peptide Therapeutics. Journal of Medicinal Chemistry, 62(19), 9172-9204.
• PubMed. (1993). Antitumour effect of L-2,4 diaminobutyric acid on a hepatoma cell line. European Journal of Cancer, 29A(10), 1445-1449.

• Pharmaffiliates. (n.d.). CAS No : 125238-99-5 | Product Name : FMOC-DAB(BOC)-OH. Retrieved from [Link]

• Aapptec Peptides. (n.d.). N-Terminal Deprotection - Fmoc removal. Retrieved from [Link]

• PubMed. (1998). Synthesis of peptidomimetics using a polymer-bound Boc-linker. Molecular Diversity, 4(3), 191-197.

• Deliver Therapeutics. (2020, October 19). Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries. Retrieved from [Link]

• Oakwood Chemical. (n.d.). Boc-L-2,4-Diaminobutyric acid Boc-L-Dab-OH. Retrieved from [Link]

• YouTube. (2020, April 21). Peptide Synthesis with the Boc Protecting Group. Retrieved from [Link]

• PubMed Central. (2015). Highly-constrained bicyclic scaffolds for the discovery of protease-stable peptides via mRNA display. ACS Chemical Biology, 10(10), 2331-2340.
• MDPI. (2023). Effects of Side Chain and Peptide Bond Modifications on the Targeting Properties of Stabilized Minigastrin Analogs. Pharmaceuticals, 16(2), 268.

• SciSpace. (n.d.). Constrained Peptides in Drug Discovery and Development. Retrieved from [Link]

• Drug Discovery Chemistry. (n.d.). Macrocyclics and Constrained Peptides. Retrieved from [Link]

• YouTube. (2018, May 3). Strategies for successful crosslinking and bioconjugation applications. Retrieved from [Link]

• PubMed Central. (2024, March 28). Disulfide-constrained peptide scaffolds enable a robust peptide-therapeutic discovery platform. Retrieved from [Link]

• World Journal of Advanced Research and Reviews. (2022). Role of peptidomimetics for new drug discovery. WJARR, 16(02), 271-291.
• PubMed Central. (2014). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. AAPS J, 16(5), 1015-1032.
• PubMed Central. (2014). Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. Molecules, 19(9), 14679-14707.
• PubMed. (2011). The role of water molecules in computational drug design. Journal of Computer-Aided Molecular Design, 25(6), 511-527.
• Google Patents. (n.d.). CN105348147A - Synthetic method of Fmoc-Dab(Boc)-OH.

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Deprotection methods for the Boc group in Boc-Dab-OH

An In-Depth Guide to the Deprotection of Boc-Protected Diaminobutyric Acid (Boc-Dab-OH)

Introduction: The Role of Boc-Dab-OH in Synthesis

In the intricate field of peptide synthesis and drug development, the precise control of reactive functional groups is paramount. N-tert-butoxycarbonyl-L-2,4-diaminobutyric acid (Boc-Dab-OH) is a non-proteinogenic amino acid that serves as a versatile building block. The diaminobutyric acid (Dab) core offers multiple sites for chemical modification, making it a valuable component in the design of peptidomimetics, constrained peptides, and other complex molecular architectures.

The tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups for amines.[1][2] Its popularity stems from its stability under a wide range of synthetic conditions, including basic and nucleophilic environments, and its facile, predictable removal under acidic conditions.[2][3] This differential stability is the cornerstone of orthogonal protection strategies in multi-step synthesis, particularly in Solid-Phase Peptide Synthesis (SPPS).[1][4]

This application note provides a detailed guide for researchers on the common and effective methods for the deprotection of the Boc group from Boc-Dab-OH derivatives. We will explore the underlying chemical mechanisms, present a comparative analysis of different methodologies, and provide detailed, field-proven protocols to ensure successful and high-yield deprotection.

Understanding the Boc Deprotection Mechanism

The removal of the Boc group is an acid-catalyzed elimination reaction.[3] The process is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl).[3][5][6] This protonation renders the carbamate unstable, leading to the cleavage of the tert-butyl-oxygen bond. This cleavage generates two key intermediates: a highly stable tertiary carbocation (the tert-butyl cation) and a carbamic acid.[3][5] The carbamic acid intermediate is inherently unstable and rapidly decomposes, releasing carbon dioxide gas and the desired free amine.[3][5] The liberated amine is then protonated by the excess acid in the reaction mixture, typically yielding an ammonium salt (e.g., a trifluoroacetate or hydrochloride salt).[3][6]

A critical consideration in this mechanism is the fate of the electrophilic tert-butyl cation.[7][8] This reactive species can attack nucleophilic sites within the target molecule, leading to unwanted side products.[7][9] This is particularly problematic for amino acids with nucleophilic side chains, such as methionine, cysteine, and tryptophan.[4][7] To mitigate this, "scavengers" are often added to the deprotection reaction to trap the tert-butyl cation.[7]

Figure 2: Experimental workflow for Boc deprotection using TFA.

Procedure:

• Dissolution: Dissolve the Boc-Dab-OH substrate (1 equivalent) in anhydrous DCM (approx. 10 mL per gram of substrate) in a round-bottom flask equipped with a magnetic stir bar. [10]2. Cooling: Cool the solution to 0°C using an ice bath.

• Scavenger Addition: Add a scavenger to the solution. A common "cleavage cocktail" is 95% TFA, 2.5% water, and 2.5% TIS. For this protocol, you can add the scavenger directly to the TFA before addition.

• TFA Addition: Slowly add a solution of TFA/DCM (e.g., 25-50% v/v, providing 10-20 equivalents of TFA) to the stirred solution. [10][11]Caution: The reaction is exothermic and will evolve CO₂ gas. Do not seal the flask. [3][5]5. Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-2 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once complete, remove the solvent and excess TFA under reduced pressure using a rotary evaporator.

• Precipitation: Add cold diethyl ether to the resulting residue to precipitate the deprotected amine as its trifluoroacetate salt.

• Isolation: Collect the solid precipitate by filtration, wash thoroughly with cold diethyl ether to remove scavengers and byproducts, and dry under vacuum.

Protocol 2: Deprotection using 4M HCl in 1,4-Dioxane

This method is rapid and can offer superior selectivity in preserving other acid-labile groups like tert-butyl esters. [12][13][14] Materials:

• Boc-Dab-OH derivative

• 4M solution of HCl in 1,4-Dioxane (commercially available or prepared by bubbling dry HCl gas through anhydrous dioxane)

• Anhydrous diethyl ether

• Round-bottom flask, magnetic stirrer

Figure 3: Experimental workflow for Boc deprotection using HCl/Dioxane.

Procedure:

• Reaction Setup: In a round-bottom flask, add the Boc-Dab-OH substrate (1 equivalent).

• Reagent Addition: Add the 4M HCl in 1,4-Dioxane solution (typically 5-10 equivalents of HCl) to the substrate. [10]Ensure the substrate is fully dissolved and stir the solution at room temperature.

• Reaction: Stir the mixture for 30 minutes. [12][14]The reaction is often complete within 15-30 minutes.

• Monitoring: Monitor the reaction by TLC or LC-MS to confirm the disappearance of the starting material.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

• Isolation: Add anhydrous diethyl ether to the residue to precipitate the product as the hydrochloride salt. Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

Conclusion

The deprotection of the Boc group is a fundamental and routine transformation in modern organic synthesis. For Boc-Dab-OH, both TFA and HCl in dioxane provide efficient and reliable methods for removing the Boc protecting group. The choice between them is dictated by the presence of other sensitive functionalities within the molecule. A thorough understanding of the reaction mechanism, particularly the role of the tert-butyl cation, allows for the strategic use of scavengers to minimize side reactions and maximize the yield of the desired deprotected product. By following these validated protocols, researchers can confidently and successfully perform this critical synthetic step.

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Han, G., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

• Kuba, M., et al. (2018). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. Organic Process Research & Development. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Nature. [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• O'Brien, Z., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 28(5), 1946–1963. [Link]

• BOC deprotection. Hebei Boze Chemical Co.,Ltd. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Boc Deprotection - TFA. Common Organic Chemistry. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PubMed. [Link]

• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid. The Royal Society of Chemistry. [Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). ResearchGate. [Link]

• Thermal Methods. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). University of Arizona. [Link]

• Boc Protected Compounds. Hebei Boze Chemical Co., Ltd. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Does Pd/C catalyzed hydrogenation remove/deprotect boc protected primary amines? ResearchGate. [Link]

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Application Notes: Incorporation of Nα-Boc-L-2,4-diaminobutyric acid (Boc-Dab-OH) into Peptide Sequences

Introduction: The Strategic Value of Dab in Peptide Synthesis

Nα-Boc-L-2,4-diaminobutyric acid (Boc-Dab-OH) is a non-proteinogenic amino acid that serves as a critical building block for the synthesis of modified peptides in pharmaceutical and biotechnological research.[1][2][3] Its defining feature is a primary amine on the side chain (the γ-amino group), which offers a strategic point for molecular modifications such as branching, cyclization, and the attachment of labels or cytotoxic payloads.[1][2] The incorporation of Dab residues can introduce a positive charge at physiological pH, potentially enhancing interactions with biological targets, improving cell penetration, and increasing resistance to proteolytic degradation.[2]

This guide provides a comprehensive overview of the principles and detailed protocols for the successful incorporation of Boc-Dab-OH into peptide sequences using Boc-based Solid-Phase Peptide Synthesis (SPPS). It is designed for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this versatile amino acid.

Chemical Properties and Handling

A thorough understanding of the physicochemical properties of Boc-Dab-OH is crucial for its effective use.

Property	Value	Source
Molecular Formula	C₉H₁₈N₂O₄	[][5][6]
Molecular Weight	218.25 g/mol	[5]
Appearance	White to off-white crystalline powder	[3][]
Melting Point	192-208 °C (with decomposition)	[][5]
Solubility	Soluble in aqueous bases and organic solvents like DMF, DMSO; Sparingly soluble in Methanol.	[2][6]
Storage	Store at 2-8°C, sealed in a dry, dark place.	[1][3][]

Handling Precautions: Standard laboratory safety protocols should be observed. Wear protective gloves, safety glasses, and a lab coat. Avoid inhalation of dust and ensure adequate ventilation.[5][6]

Core Principles: The Boc/Bzl Protection Strategy

The incorporation of Boc-Dab-OH relies on the Boc/Bzl (tert-butoxycarbonyl/benzyl) protection scheme. In this strategy, the temporary Nα-amino group protection is provided by the acid-labile Boc group, while more permanent side-chain protection is typically afforded by benzyl-based groups.[7][8]

• Nα-Boc Protection: The Boc group is stable under the basic and nucleophilic conditions of peptide coupling but is readily cleaved by moderate acids, typically Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).[7][9][10]

• γ-Amine Side-Chain Protection: The side-chain amine of Dab is reactive and must be protected throughout the synthesis to prevent unwanted branching or side reactions.[11] The choice of protecting group is critical and dictates the future modification possibilities of the peptide. For selective, on-resin modification, an orthogonal protecting group is required—one that can be removed under conditions that leave all other protecting groups (including the Nα-Boc and the resin linker) intact.[7][12]

Orthogonal Protection Schemes for the Dab Side Chain

To functionalize the Dab side chain independently while the peptide remains on the resin, an orthogonal protecting group must be used.[13] This allows for selective deprotection and modification.[13] Common choices for Boc-based SPPS include:

Side-Chain Protecting Group	Abbreviation	Cleavage Conditions	Stability
Fluorenylmethyloxycarbonyl	Fmoc	20% Piperidine in DMF	Stable to mild acid (TFA)
Methyltrityl	Mtt	1% TFA in DCM (with scavengers)	Stable to piperidine, Pd(0)
ivDde	ivDde	2% Hydrazine in DMF	Stable to TFA and piperidine

The most common derivative used is Boc-Dab(Fmoc)-OH .[9] The Fmoc group is orthogonal to the Boc/Bzl strategy, allowing its removal with a mild base (piperidine) without affecting the Nα-Boc group or acid-labile resin linkers.[9][14]

Experimental Protocol: SPPS of a Dab-Containing Peptide

This protocol details the manual incorporation of a Boc-Dab(Fmoc)-OH residue into a growing peptide chain on a solid support using the Boc/Bzl strategy.

Materials and Reagents

• Resin: Appropriate resin for Boc-SPPS (e.g., MBHA, PAM resin) with the first amino acid pre-loaded.

• Amino Acids: Boc-protected amino acids, including Boc-Dab(Fmoc)-OH.

• Solvents: N,N-Dimethylformamide (DMF, peptide synthesis grade), Dichloromethane (DCM).

• Deprotection Reagent: 50% (v/v) Trifluoroacetic Acid (TFA) in DCM.

• Neutralization Reagent: 10% (v/v) N,N-Diisopropylethylamine (DIEA) in DCM.

• Coupling Reagents:

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

  • HOBt (Hydroxybenzotriazole)

  • DIEA

• Washing Solvents: DMF, DCM, Isopropanol (IPA).

• Reaction Monitoring: 2% Ninhydrin solution in ethanol (Kaiser Test).

SPPS Workflow for Boc-Dab-OH Incorporation

The following diagram illustrates the key steps in a single cycle of solid-phase peptide synthesis for incorporating the Boc-Dab(Fmoc)-OH residue.

Caption: SPPS cycle for Boc-Dab(Fmoc)-OH incorporation.

Step-by-Step Methodology

This protocol assumes a starting scale of 0.2 mmol on a resin with a loading capacity of 0.5 mmol/g. Adjust volumes accordingly.

• Resin Preparation:

  • Start with the resin-bound peptide chain that has a free N-terminal amine following the previous cycle's deprotection and neutralization steps.[7]

  • Swell the resin in DCM (10 mL) for 20 minutes, then in DMF (10 mL) for 20 minutes. Drain the solvent.

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve Boc-Dab(Fmoc)-OH (3 equivalents, 0.6 mmol) and HBTU (2.9 equivalents, 0.58 mmol) in a minimal amount of DMF.

  • Add DIEA (6 equivalents, 1.2 mmol) to the activation mixture. Allow pre-activation to proceed for 2-5 minutes.[13]

  • Add the activated amino acid solution to the reaction vessel containing the resin.

  • Agitate the mixture at room temperature for 1-2 hours.

• Monitoring the Coupling Reaction:

  • Remove a small sample of resin beads, wash them thoroughly with DMF and ethanol.

  • Perform a Kaiser (ninhydrin) test.[13]

  • Result: A yellow color indicates a complete reaction (no free primary amines). A blue or purple color indicates an incomplete reaction.[13]

  • If the reaction is incomplete, drain the solvent and repeat the coupling step (Step 2) with freshly activated amino acid.

• Washing:

  • Once the coupling is complete, drain the reaction solution.

  • Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and IPA (2 x 10 mL).

• Nα-Boc Deprotection:

  • Treat the resin with a solution of 50% TFA in DCM (10 mL) for 5 minutes. Drain.[9]

  • Repeat the 50% TFA in DCM treatment for an additional 20-25 minutes to ensure complete removal of the Boc group.[7]

• Post-Deprotection Washing:

  • Drain the TFA solution.

  • Wash the resin with DCM (5 x 10 mL) to remove residual acid.

• Neutralization:

  • Treat the resin with 10% DIEA in DCM (10 mL) for 2 minutes. Repeat this step.[8] This converts the N-terminal ammonium trifluoroacetate salt to the free amine, ready for the next coupling.[8]

• Final Washing:

  • Wash the resin with DCM (3 x 10 mL) and DMF (3 x 10 mL).

  • The resin is now ready for the coupling of the next Boc-protected amino acid in the sequence.

Critical Parameters and Troubleshooting

Coupling Reagents

While HBTU/DIEA is a robust and common choice, Boc-Dab-OH can be considered a sterically hindered amino acid.[15][16] For difficult couplings, more potent reagents may be required.

Reagent	Class	Key Advantages	Considerations
HBTU/HCTU	Aminium Salt	Fast reactions, widely used, effective for most couplings.[15]	Can cause guanidinylation of the free amine if not pre-activated properly.
HATU	Aminium Salt	More reactive than HBTU, excellent for hindered couplings.[15][17]	Higher cost.
PyBOP/PyAOP	Phosphonium Salt	High reactivity, does not cause guanidinylation side reaction.[17]	Byproducts can be more difficult to wash away.
DIC/HOBt	Carbodiimide	Low cost.	Slower reaction times, produces insoluble DCU byproduct (if DCC is used).[17]

Troubleshooting Common Issues

Caption: Decision tree for troubleshooting coupling issues.

Peptide Aggregation: Hydrophobic sequences are prone to aggregation, which can hinder reagent access and lead to incomplete reactions.[18][19] This is less likely in the early stages but can become a problem as the peptide elongates.[18]

• Solution: Strategies to disrupt hydrogen bonding include switching to solvents like N-methylpyrrolidone (NMP), adding chaotropic salts, or using microwave-assisted synthesis.[18]

Post-Synthesis: Characterization and Purification

After the full peptide sequence is assembled, it must be cleaved from the resin, deprotected, and purified.

• Cleavage: For peptides synthesized via the Boc/Bzl strategy, a strong acid cocktail, typically anhydrous Hydrogen Fluoride (HF) with scavengers (e.g., anisole), is used to cleave the peptide from the resin and remove side-chain protecting groups.[8][13]

• Purification: The crude peptide is typically purified using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[20][21]

• Characterization: The identity and purity of the final Dab-containing peptide are confirmed by analytical methods such as:

  • UPLC-MS (Ultra-High Performance Liquid Chromatography-Mass Spectrometry): To confirm the correct molecular weight and assess purity.[20]

  • Amino Acid Analysis (AAA): To confirm the amino acid composition and determine the net peptide content.[20][22]

Conclusion

The successful incorporation of Boc-Dab-OH into a peptide sequence is a straightforward process when applying the principles of Boc/Bzl SPPS. The key to success lies in the careful selection of an orthogonal side-chain protecting group, the use of efficient coupling reagents, and vigilant monitoring of reaction completion. By leveraging the unique functionality of the Dab side chain, researchers can unlock new avenues for designing complex and highly functional peptide-based therapeutics and research tools.

References

• Hebei Boze Chemical Co., Ltd. BOC Protection and Deprotection.
• Ningbo Inno Pharmchem Co., Ltd. Understanding Fmoc-D-Dab(Boc)-OH: Your Guide to Peptide Synthesis Building Blocks.
• BenchChem. An In-Depth Technical Guide to Boc-Dap-OH: Structure, Properties, and Synthetic Applications.
• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS).

• ResearchGate. Possible pairs of orthogonal protecting groups for selective deprotection of carboxyl and amino groups for amide cyclization. Available from: [Link]

• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available from: [Link]

• PubMed. Comparative study of methods to couple hindered peptides. Available from: [Link]

• AAPPTec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available from: [Link]

• Google Patents. Synthetic method of Fmoc-Dab(Boc)-OH.

• PubMed. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Available from: [Link]

• ResearchGate. Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Available from: [Link]

• AAPPTec. Amino Acid Sidechain Deprotection. Available from: [Link]

• ACS Green Chemistry Institute. BOC Deprotection. Available from: [Link]

• JPT Peptide Technologies. Peptide Characterization & Analytics. Available from: [Link]

• ChemBK. Boc-L-2,4-diaminobutyric acid. Available from: [Link]

• National Institutes of Health. Methods for analyzing peptides and proteins on a chromatographic timescale by electron-transfer dissociation mass spectrometry. Available from: [Link]

• ScienceDirect. Methods for identification of bioactive peptides. Available from: [Link]

• National Institutes of Health. Analytical Methods and Effects of Bioactive Peptides Derived from Animal Products: A Mini-Review. Available from: [Link]

• National Institutes of Health. Aggregation Behavior of Structurally Similar Therapeutic Peptides Investigated by 1H NMR and All-Atom Molecular Dynamics Simulations. Available from: [Link]

• ACS Publications. Aggregation Behavior of Structurally Similar Therapeutic Peptides Investigated by 1H NMR and All-Atom Molecular Dynamics Simulations. Available from: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Boc-L-2,4-diaminobutyric acid | 25691-37-6 [amp.chemicalbook.com]
• 6. chembk.com [chembk.com]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. BOC Protection and Deprotection [bzchemicals.com]
• 10. jk-sci.com [jk-sci.com]
• 11. biosynth.com [biosynth.com]
• 12. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. nbinno.com [nbinno.com]
• 15. 肽偶联剂选择指南 [sigmaaldrich.com]
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• 21. Redirecting [linkinghub.elsevier.com]
• 22. jpt.com [jpt.com]

Use of (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid in synthesizing peptide amides

Application Note: A Guide to the Synthesis of Peptide Amides Using Fmoc-Dap(Boc)-OH

Abstract

The site-specific incorporation of non-proteinogenic amino acids is a cornerstone of modern peptide-based drug development, enabling the synthesis of molecules with enhanced stability, novel structural motifs, and improved therapeutic profiles. (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid, commonly utilized in its N-α-Fmoc protected form (Fmoc-Dap(Boc)-OH), is a critical building block for introducing L-2,3-diaminopropionic acid (Dap) into peptide sequences. The orthogonal protection scheme, featuring a base-labile Fmoc group on the α-amine and an acid-labile Boc group on the side-chain β-amine, allows for seamless integration into standard Fmoc solid-phase peptide synthesis (SPPS) workflows.[1] This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and protocols for using Fmoc-Dap(Boc)-OH to synthesize C-terminal peptide amides, a common structural feature in many bioactive peptides.[2][3]

Introduction to Fmoc-Dap(Boc)-OH

Fmoc-Dap(Boc)-OH is a derivative of L-2,3-diaminopropionic acid (Dap) strategically designed for Fmoc-based SPPS.[1] The key to its utility lies in its orthogonal protecting groups:

• N-α-Fmoc Group: A temporary protecting group stable to acid but readily cleaved by a mild base (typically piperidine), allowing for sequential elongation of the peptide chain at the N-terminus.[4][5]

• N-β-Boc Group: A semi-permanent protecting group on the side-chain amine. It is stable to the basic conditions used for Fmoc removal but is efficiently cleaved with strong acid, such as Trifluoroacetic Acid (TFA), during the final cleavage step.[1][4]

This protection strategy ensures that the side-chain amine of the Dap residue does not interfere with the peptide coupling reactions and becomes available for post-synthetic modifications if desired, or is simply deprotected along with other side-chain protecting groups. When combined with a suitable resin, such as Rink Amide, it provides a robust method for producing peptide amides containing the versatile Dap residue.[2][3]

Physicochemical Properties

A summary of the key properties of Fmoc-Dap(Boc)-OH is provided for quick reference.

Property	Value	Source
Synonyms	Nα-Fmoc-Nβ-Boc-L-2,3-diaminopropionic acid
CAS Number	162558-25-0	[6][7]
Molecular Formula	C₂₃H₂₆N₂O₆	[7]
Molecular Weight	426.46 g/mol	[7]
Appearance	White powder	[7]
Purity	≥97.0% (HPLC)
Storage	2-8°C

Principle of Application in Peptide Amide Synthesis

The synthesis of a peptide amide requires a solid support that, upon cleavage, yields a C-terminal amide functional group. Rink Amide resin is the most common choice for this purpose in Fmoc-SPPS.[2][3][4][8] The acid-labile linker on the Rink Amide resin ensures that the peptide is released with a C-terminal amide upon treatment with TFA.[2][4]

The overall workflow for incorporating Fmoc-Dap(Boc)-OH into a peptide amide sequence follows the standard SPPS cycle. The orthogonality of the Fmoc and Boc protecting groups is central to the success of the synthesis.

Workflow for Incorporating Fmoc-Dap(Boc)-OH

Caption: Workflow for incorporating Fmoc-Dap(Boc)-OH in Fmoc-SPPS.

Detailed Experimental Protocols

Protocol 1: Manual Solid-Phase Synthesis of a Model Peptide Amide

This protocol outlines the manual synthesis of a model peptide amide (e.g., Ac-Ala-Dap-Ala-NH₂) on Rink Amide resin.

Materials:

• Rink Amide MBHA Resin (0.4-0.8 mmol/g loading)

• Fmoc-Dap(Boc)-OH, Fmoc-Ala-OH

• Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

• Deprotection Reagent: 20% (v/v) piperidine in DMF

• Coupling Reagents: HCTU (or HBTU/HATU), N,N-Diisopropylethylamine (DIPEA)

• Washing Solvents: DMF, Isopropanol (IPA)

• Capping Reagent (Optional): Acetic anhydride/DIPEA in DMF

• Cleavage Cocktail: Reagent K (TFA/Phenol/Water/Thioanisole/EDT 82.5:5:5:5:2.5) or TFA/TIS/Water (95:2.5:2.5)[9]

• Kaiser Test Kit: Solutions A, B, and C[10]

Procedure:

• Resin Swelling & Preparation:

  • Place Rink Amide resin (e.g., 250 mg, 0.1 mmol scale) in a fritted reaction vessel.

  • Swell the resin in DCM for 30 minutes, followed by DMF for 30 minutes. Drain the solvent.

• Initial Fmoc Deprotection:

  • Add 20% piperidine/DMF to the resin and agitate for 3 minutes. Drain.

  • Add a fresh portion of 20% piperidine/DMF and agitate for 15-20 minutes.

  • Drain and wash the resin thoroughly with DMF (5x), IPA (3x), and DMF (5x).

• First Amino Acid Coupling (Fmoc-Ala-OH):

  • In a separate tube, dissolve Fmoc-Ala-OH (3 eq.), HCTU (2.9 eq.), and DIPEA (6 eq.) in DMF. Allow to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the resin. Agitate for 1-2 hours.[9]

  • Drain the coupling solution and wash the resin with DMF (3x).

  • Perform a Kaiser test to confirm reaction completion (beads should be colorless/yellow).[5][10][11] If the test is positive (blue beads), recouple for another hour.

• Chain Elongation (Incorporation of Fmoc-Dap(Boc)-OH):

  • Fmoc Deprotection: Repeat step 2 to deprotect the N-terminus of the attached Alanine.

  • Coupling: Pre-activate and couple Fmoc-Dap(Boc)-OH using the same method as in step 3.

  • Confirmation: Perform a Kaiser test to ensure complete coupling.

• Subsequent Couplings:

  • Repeat the deprotection and coupling cycle for the next amino acid (Fmoc-Ala-OH).

• N-terminal Acetylation (Capping):

  • After the final Fmoc deprotection, wash the resin.

  • Add a solution of acetic anhydride (10 eq.) and DIPEA (10 eq.) in DMF. Agitate for 30 minutes.

  • Wash the resin with DMF (5x), DCM (5x), and dry under vacuum.

• Cleavage and Side-Chain Deprotection:

  • Add the cleavage cocktail (e.g., TFA/TIS/H₂O, 10 mL per 0.1 mmol of resin) to the dried resin.[12]

  • Agitate at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate. Wash the resin with a small amount of fresh TFA.

  • Precipitate the crude peptide by adding the combined filtrate to a 50 mL tube of ice-cold diethyl ether.

  • Centrifuge, decant the ether, and wash the peptide pellet with cold ether 2-3 more times.

  • Dry the crude peptide pellet under vacuum.

• Purification:

  • Purify the crude peptide by reverse-phase HPLC (RP-HPLC).

Protocol 2: Quality Control - The Kaiser Test

The Kaiser test is a highly sensitive colorimetric assay used to detect free primary amines on the resin, confirming the completion of coupling steps.[5][10][13]

Procedure:

• Take a small sample of resin beads (10-15 beads) from the reaction vessel and place them in a small glass test tube.

• Add 2-3 drops of each Kaiser test reagent (Phenol in n-butanol, KCN in pyridine, Ninhydrin in n-butanol).[10]

• Heat the tube at 100-110°C for 5 minutes.[10]

• Observe the color of the beads and the solution.

Interpretation of Results:

Observation	Interpretation	Action
Beads and solution are colorless/yellow	Negative: Coupling is complete.	Proceed to the next step.
Beads are dark blue	Positive: Coupling is incomplete.	Recouple the amino acid.
Beads are colorless, solution is blue	Nearly Complete: Minor amount of unreacted sites.	Extend coupling time or proceed to capping.

Troubleshooting and Key Considerations

Problem	Potential Cause	Recommended Solution
Incomplete Coupling (Positive Kaiser Test)	- Steric hindrance of the amino acid.- Inefficient activation.- Resin aggregation.	- Double couple (repeat the coupling step).- Use a more potent coupling agent like HATU.- Use a chaotropic salt (e.g., LiCl) or a different solvent system (e.g., NMP).
Side-product formation during cleavage	- Inadequate scavengers in the cleavage cocktail.- Re-attachment of carbocations to sensitive residues (Trp, Met, Cys).	- Use a scavenger cocktail appropriate for the peptide sequence. Reagent K is robust for complex peptides.[9][14]- For Rink Amide resins, 1,3-Dimethoxybenzene (DMB) can be added to prevent N-alkylation byproducts.[12]
Low Purity of Crude Peptide	- Incomplete deprotection or coupling at multiple steps.- Racemization during activation.	- Ensure a negative Kaiser test after each coupling.- Avoid excessive pre-activation times, especially for sensitive residues like Cys and His.- Optimize HPLC purification gradient.

Applications

The incorporation of Dap via Fmoc-Dap(Boc)-OH opens avenues for advanced peptide design:

• Peptidomimetics: The Dap residue can serve as a mimic for Lysine in structure-activity relationship (SAR) studies.[6]

• Cyclic Peptides: The side-chain amine can be used as an anchor point for on-resin cyclization.[6]

• Bioconjugation: The deprotected β-amino group provides a unique site for conjugating reporter molecules, linkers, or payloads.[7]

References

• Vertex AI Search. (n.d.). Rink Amide AM Resin: A Comprehensive Guide for Solid-Phase Peptide Synthesis. Retrieved January 15, 2026.
• Aapptec. (n.d.). Resins for the Synthesis of Peptide Amide by Fmoc Chemistry. Retrieved January 15, 2026.
• Aapptec. (n.d.). Technical Support Information Bulletin 1054 - Rink Amide MBHA Resin. Retrieved January 15, 2026.
• Applied Polytech. (n.d.). Rink Amide Resin, MBHA Resin. Retrieved January 15, 2026.
• Ramage, R., & Cammish, L. E. (1989). Preparation of protected peptide amides using the Fmoc chemical protocol. Comparison of resins for solid phase synthesis. PubMed. Retrieved January 15, 2026.
• ChemPep Inc. (n.d.). Fmoc Solid Phase Peptide Synthesis. Retrieved January 15, 2026.
• BenchChem. (2025). Application Notes and Protocols for the Incorporation of Boc-Dap-OH in Unnatural Amino Acid Synthesis. Retrieved January 15, 2026.
• CDN. (n.d.). Cleavage Cocktail Selection. Retrieved January 15, 2026.
• Aapptec. (n.d.). Technical Support Information Bulletin 1188 - Kaiser Test (Ninhydrin Test). Retrieved January 15, 2026.
• Acosta, G. A., et al. (2010). Solid-phase synthesis of short α-helices stabilized by the hydrogen bond surrogate approach. Nature Protocols. Retrieved January 15, 2026.
• Hansen, P. R., et al. (2020). Stain Protocol for the Detection of N-Terminal Amino Groups during Solid-Phase Peptide Synthesis. Organic Letters. Retrieved January 15, 2026.
• Aapptec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. Retrieved January 15, 2026.
• BenchChem. (2025). A Comparative Guide to Fmoc-Dap(Fmoc)-OH and Orthogonally Protected Fmoc-Dab-OH in Peptide Synthesis. Retrieved January 15, 2026.
• Sigma-Aldrich. (n.d.). Fmoc-Dap(Boc)-OH ≥97.0% HPLC. Retrieved January 15, 2026.
• Aapptec. (n.d.). Fmoc-Dap(Boc)-OH, CAS 162558-25-0. Retrieved January 15, 2026.
• GO-Bio. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Retrieved January 15, 2026.
• Chem-Impex International. (n.d.). Nα-Fmoc-Nβ-Boc-L-2,3-diaminopropionic acid. Retrieved January 15, 2026.
• Sigma-Aldrich. (n.d.). Boc Resin Cleavage Protocol. Retrieved January 15, 2026.
• Sigma-Aldrich. (n.d.). Fmoc-Dap-OH ≥97.0% HPLC. Retrieved January 15, 2026.
• Sigma-Aldrich. (n.d.). Boc-Dap-OH ≥98.0% TLC. Retrieved January 15, 2026.
• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. Retrieved January 15, 2026.
• Aapptec. (n.d.). Cleavage Cocktails; Reagent B. Retrieved January 15, 2026.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection. Retrieved January 15, 2026.
• L'HERMITE, N., et al. (2015). Cleavage of synthetic peptides.

Sources

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• 2. nbinno.com [nbinno.com]
• 3. glycopep.com [glycopep.com]
• 4. appliedpolytech.com [appliedpolytech.com]
• 5. chempep.com [chempep.com]
• 6. peptide.com [peptide.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. peptide.com [peptide.com]
• 11. Solid-phase synthesis of short α-helices stabilized by the hydrogen bond surrogate approach - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving Peptide Synthesis Yields with Boc-L-Dab(Z)-OH

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to enhance the yield and purity of peptides synthesized using N-α-Boc-N-γ-Z-L-2,4-diaminobutyric acid (Boc-L-Dab(Z)-OH). As a non-proteinogenic amino acid, L-Dab offers a unique side-chain primary amine for various modifications, making it a valuable building block in peptide chemistry. However, its successful incorporation requires careful consideration of its chemical properties to mitigate potential side reactions and optimize reaction conditions.

Understanding the Chemistry of Boc-L-Dab(Z)-OH in Peptide Synthesis

Boc-L-Dab(Z)-OH is an orthogonally protected amino acid derivative. The α-amino group is protected by the acid-labile tert-butyloxycarbonyl (Boc) group, which is removed at each step of the solid-phase peptide synthesis (SPPS) cycle. The γ-amino group on the side chain is protected by the benzyloxycarbonyl (Z or Cbz) group, which is stable to the acidic conditions used for Boc removal but can be selectively cleaved under reductive conditions, such as catalytic hydrogenation. This orthogonal protection scheme is fundamental to its utility, allowing for site-specific modifications of the Dab side chain.

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges encountered when using Boc-L-Dab(Z)-OH in SPPS?

A1: The primary challenges include:

• Incomplete Coupling: Due to the steric hindrance from the Boc and Z protecting groups, coupling of Boc-L-Dab(Z)-OH or the subsequent amino acid can be sluggish, leading to deletion sequences.

• Side Reactions: The Dab side chain is susceptible to intramolecular cyclization, forming a lactam ring, which terminates the peptide chain.

• Solubility Issues: Like many protected amino acids, Boc-L-Dab(Z)-OH may exhibit limited solubility in standard SPPS solvents, affecting reaction kinetics.

• Challenges in Z-Group Deprotection: Incomplete or problematic removal of the Z-group from the side chain can occur, especially on a solid support.

Q2: How can I improve the coupling efficiency of Boc-L-Dab(Z)-OH?

A2: To enhance coupling efficiency, consider the following strategies:

• Choice of Coupling Reagent: Standard carbodiimide reagents like DCC or DIC may not be sufficient. More potent activating agents such as HBTU, HATU, or HCTU are recommended for sterically hindered couplings. These reagents form highly reactive esters that can overcome the steric barrier.

• Double Coupling: If a ninhydrin test indicates incomplete coupling after the initial reaction, performing a second coupling with fresh reagents is a reliable strategy.

• Extended Coupling Time: Increasing the reaction time from the standard 1-2 hours to overnight can improve yields for difficult couplings.

• Solvent Choice: N-Methyl-2-pyrrolidone (NMP) is often a better solvent than Dichloromethane (DCM) or Dimethylformamide (DMF) for improving coupling yields due to its superior solvating properties.

Q3: What is lactam formation and how can I prevent it?

A3: Lactam formation is an intramolecular cyclization of the Dab side chain, where the activated carboxyl group reacts with the side-chain amine if it becomes deprotected. While more commonly reported with other Dab derivatives, it remains a potential side reaction. To minimize this risk:

• Ensure Complete Protection: Use high-quality Boc-L-Dab(Z)-OH with intact protecting groups.

• Optimize Coupling Conditions: Avoid prolonged pre-activation times, which can increase the opportunity for side reactions. The use of coupling reagents that minimize side reactions, such as those containing OxymaPure, can be beneficial.

Q4: What are the best practices for deprotecting the Z-group from the Dab side chain on-resin?

A4: Catalytic transfer hydrogenation is a common method for Z-group removal. Formic acid can be used as a hydrogen donor with a palladium catalyst. It is crucial to ensure the catalyst can access the peptide on the solid support. Swelling the resin adequately and using a suitable solvent system is important.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Solution
Low yield of the final peptide	Incomplete coupling of Boc-L-Dab(Z)-OH or subsequent residues.	- Switch to a more potent coupling reagent (HATU, HBTU).- Perform a double coupling.- Increase coupling time.
Presence of deletion sequences in HPLC/MS	Incomplete coupling.	- Optimize coupling conditions as mentioned above.- Use a higher excess of amino acid and coupling reagents.
Unexpected mass corresponding to lactam formation	Intramolecular cyclization of the Dab side chain.	- Ensure the Z-group is stable during synthesis.- Minimize pre-activation time during coupling.
Poor solubility of Boc-L-Dab(Z)-OH in the reaction solvent	Hydrophobic nature of the protected amino acid.	- Use NMP or a co-solvent system (e.g., DMF/NMP).- Gently warm the solvent to aid dissolution, but avoid high temperatures that could degrade the Boc group.
Incomplete removal of the Z-group	Poor catalyst accessibility or inefficient reaction.	- Ensure proper resin swelling.- Increase catalyst loading or reaction time for catalytic transfer hydrogenation.

Experimental Protocols

Protocol 1: High-Efficiency Coupling of Boc-L-Dab(Z)-OH using HATU

This protocol is recommended for incorporating Boc-L-Dab(Z)-OH, especially in challenging sequences.

• Resin Preparation: Swell the peptide-resin in NMP for at least 30 minutes. Perform Nα-Boc deprotection using 50% Trifluoroacetic acid (TFA) in DCM and neutralize the resin with 10% Diisopropylethylamine (DIEA) in NMP. Wash thoroughly with NMP.

• Amino Acid Pre-activation: In a separate vessel, dissolve Boc-L-Dab(Z)-OH (3 equivalents relative to resin loading) and HATU (2.9 equivalents) in NMP. Add DIEA (6 equivalents) and allow the mixture to pre-activate for 2-5 minutes.

• Coupling Reaction: Add the pre-activated amino acid solution to the resin.

• Agitation: Agitate the reaction mixture at room temperature for 2-4 hours.

• Monitoring: Perform a Kaiser (ninhydrin) test. A negative result (yellow beads) indicates complete coupling. If the test is positive (blue/purple beads), perform a second coupling (double coupling).

Protocol 2: On-Resin Deprotection of the Z-Group by Catalytic Transfer Hydrogenation

This protocol describes the selective removal of the Z-group from the Dab side chain while the peptide is attached to the resin.

• Resin Preparation: Wash the peptide-resin thoroughly with a solvent compatible with the hydrogenation reaction, such as a mixture of DMF and methanol.

• Catalyst Addition: Add a palladium catalyst (e.g., 10% Pd on Carbon) to the resin slurry.

• Hydrogen Donor: Add a hydrogen donor, such as formic acid, to the reaction mixture.

• Reaction: Gently agitate the mixture at room temperature. Monitor the reaction progress by taking small samples of the resin, cleaving the peptide, and analyzing by HPLC and Mass Spectrometry.

• Washing: Once the deprotection is complete, thoroughly wash the resin to remove the catalyst and byproducts.

Visualizing Key Processes in Boc-L-Dab(Z)-OH Synthesis

To aid in understanding the critical steps and potential pitfalls, the following diagrams illustrate the chemical structures and workflows involved.

Caption: Chemical structure of Boc-L-Dab(Z)-OH.

Technical Support Center: Purification of Peptides Containing (S)-Boc-2,3-diaminopropionic Acid

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with peptides incorporating (S)-Boc-2,3-diaminopropionic acid (Boc-Dap). The unique properties of this amino acid, particularly the presence of a Boc-protected alpha-amine and a potentially free beta-amino group on the side chain after synthesis, introduce specific challenges to purification. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these complexities and achieve high-purity peptides.

Part 1: Troubleshooting Guide

This section addresses common problems encountered during the purification of Boc-Dap containing peptides, primarily focusing on Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), the standard method for peptide purification.[1][2]

Issue 1: Poor Peak Shape (Tailing) in RP-HPLC Analysis

You Observe: Your target peptide peak is asymmetrical, with a distinct "tail" extending from the back of the peak.

Causality: Peak tailing for peptides containing a free amino group on the side chain, like deprotected Dap, is often caused by secondary ionic interactions. The positively charged beta-amino group on the Dap side chain can interact with negatively charged residual silanol groups on the silica-based C18 column packing material.[3][4] This interaction is independent of the primary hydrophobic retention mechanism and causes a portion of the peptide molecules to lag behind, resulting in a tailed peak.

Recommended Solutions:

• Optimize the Ion-Pairing Agent: The choice and concentration of the acidic mobile phase modifier are critical.

  • Trifluoroacetic Acid (TFA): This is the most effective and commonly used ion-pairing agent for basic peptides.[2][5] At a concentration of 0.1% (v/v) in both aqueous and organic mobile phases, TFA serves two functions: it maintains a low pH (~2) to suppress the ionization of silanol groups and pairs with the positively charged amine on the Dap side chain.[3][6] This pairing effectively shields the positive charge, reduces silanol interactions, and promotes retention based on hydrophobicity, leading to sharper, more symmetrical peaks.[6][7]

  • Formic Acid (FA): While often preferred for LC-MS applications due to reduced ion suppression, FA is a weaker acid and a less effective ion-pairing agent than TFA.[7][8] This can result in broader peaks and more pronounced tailing for basic peptides.[6] If MS-compatibility is paramount, you may need to accept a compromise in chromatographic performance.

• Use a Modern, End-Capped Column: High-quality, modern HPLC columns are manufactured with advanced end-capping techniques that chemically block a majority of the residual silanol groups, significantly reducing the potential for secondary interactions.[4] If you are using an older column, upgrading to a fully end-capped, high-purity silica column can dramatically improve peak shape.

• Check for Column Overload: Injecting too much crude peptide can saturate the stationary phase, leading to peak distortion, including tailing.[3][9] To diagnose this, perform a series of injections with decreasing sample loads. If peak shape improves with less sample, overload is the likely cause.

Issue 2: Low Purity or Co-elution with Impurities

You Observe: Your analytical HPLC shows that the main peak is not well-resolved from other impurity peaks, or the final purity after preparative HPLC is lower than expected.

Causality: During solid-phase peptide synthesis (SPPS), various side reactions can occur, leading to impurities that are structurally very similar to the target peptide.[1] These can include deletion sequences (missing one amino acid) or truncated sequences.[10] Because these impurities have very similar hydrophobic properties to the full-length product, they are often difficult to separate using a single RP-HPLC method.[11]

Recommended Solutions:

• Optimize the HPLC Gradient: A shallow gradient is key to resolving closely-eluting species.[12]

  • Scouting Run: First, perform a rapid analytical gradient (e.g., 5% to 95% Acetonitrile in 20 minutes) to determine the approximate elution time of your peptide.

  • Focused Gradient: Design a new, much shallower gradient centered around the elution point. For example, if your peptide eluted at 40% Acetonitrile, try a gradient of 30-50% Acetonitrile over 40 minutes. This increases the separation window for your target peptide and its impurities.

• Employ Orthogonal Purification Techniques: When RP-HPLC alone is insufficient, a second purification step based on a different separation principle (orthogonality) is highly effective.[11][13]

  • Ion-Exchange Chromatography (IEX): This technique separates molecules based on charge rather than hydrophobicity.[14] For a Boc-Dap peptide with a free basic side chain, Cation-Exchange Chromatography (CIEX) is an excellent choice.[13][14] Impurities lacking the Dap residue (and its positive charge) will not bind to the column as strongly, allowing for efficient separation. Using an IEX step before the final RP-HPLC polishing step can significantly enhance the purity of the target peptide.[13][14]

• Change the Mobile Phase pH or Ion-Pairing Agent: Altering the selectivity of the separation can sometimes resolve co-eluting peaks. Trying a different ion-pairing agent, such as difluoroacetic acid (DFA), can alter the retention profile of peptides and may improve resolution where TFA fails.[7]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best initial purification strategy for a crude peptide containing Boc-Dap?

The most robust strategy is a two-step, orthogonal approach.

• Initial Cleanup/Capture Step (Optional but Recommended): For very complex crude mixtures, an initial capture step using Cation-Exchange Chromatography (CIEX) can be highly beneficial.[14] This will isolate positively charged peptides (including your target) from neutral or acidic synthesis impurities, significantly reducing the burden on the subsequent RP-HPLC step.[13]

• Primary Purification by RP-HPLC: This remains the core purification method.[1] Use a high-quality C18 column with a water/acetonitrile mobile phase system containing 0.1% TFA.[1][2] Develop a shallow gradient optimized for your specific peptide to maximize resolution.[12]

This workflow is illustrated in the diagram below.

Sources

• 1. bachem.com [bachem.com]
• 2. Purification of naturally occurring peptides by reversed-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chromtech.com [chromtech.com]
• 5. researchgate.net [researchgate.net]
• 6. TFA alternatives, peptide purification - Chromatography Forum [chromforum.org]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 11. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 12. peptide.com [peptide.com]
• 13. xtalks.com [xtalks.com]
• 14. bio-works.com [bio-works.com]

Technical Support Center: A-Z Guide to Minimizing Racemization of (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid in Peptide Synthesis

Welcome to the comprehensive technical guide for researchers, scientists, and drug development professionals. This resource is designed to provide in-depth, actionable insights into minimizing racemization during the coupling of (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid (Boc-Dap(Boc)-OH). Our goal is to equip you with the knowledge to ensure the stereochemical integrity of your synthetic peptides, a critical factor for their biological activity and therapeutic efficacy.[1]

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue in peptide synthesis?

A1: Racemization is the process by which a pure, single enantiomer of a chiral amino acid, such as the naturally occurring L-form, converts into a mixture of both L- and D-enantiomers during a chemical reaction.[1][2] In peptide synthesis, this loss of stereochemical integrity at the alpha-carbon leads to the incorporation of the incorrect D-amino acid into the peptide chain. This can significantly alter the peptide's three-dimensional structure, which in turn can drastically reduce or eliminate its intended biological activity.[1][2]

Q2: What is the primary mechanism of racemization during the coupling of Boc-protected amino acids?

A2: The most common pathway for racemization during peptide coupling is through the formation of a 5(4H)-oxazolone (also known as an azlactone) intermediate.[2][3][4] This process is base-catalyzed and involves the following steps:

• Activation: The carboxyl group of the N-protected amino acid is activated by a coupling reagent.

• Cyclization: The activated intermediate can then cyclize to form the planar oxazolone ring.

• Deprotonation: The α-proton on this planar ring is acidic and can be easily abstracted by a base, leading to a loss of stereochemistry.[3]

• Aminolysis: The incoming amine can then attack the oxazolone from either face of the planar ring, resulting in a mixture of peptides containing the desired L-amino acid and the undesired D-amino acid.[3]

A less common mechanism is direct enolization, which involves the direct abstraction of the alpha-proton from the activated amino acid by a base.[2][4]

Q3: Are certain amino acids more prone to racemization?

A3: Yes, some amino acids are particularly susceptible to racemization under standard coupling conditions. Histidine (His) and cysteine (Cys) are notoriously prone to this side reaction.[3][5][6][7] Other sensitive residues include serine (Ser) and phenylalanine (Phe), especially when reaction conditions are not optimized.[2][3]

Q4: How do additives like HOBt, HOAt, and Oxyma help in suppressing racemization?

A4: Additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) are crucial for minimizing racemization, particularly when using carbodiimide coupling reagents.[3][8][9][10] They function by intercepting the highly reactive intermediate formed by the coupling reagent (e.g., an O-acylisourea from a carbodiimide) to form a more stable active ester.[3][7] This active ester is less prone to cyclizing into an oxazolone and reacts more cleanly with the amine component to form the desired peptide bond, thus preserving the stereochemical integrity.[3] HOAt and Oxyma are generally considered more effective than HOBt in suppressing racemization.[3]

Q5: What is the impact of the base on racemization?

A5: The choice and amount of base used during the coupling reaction significantly influence the extent of racemization.[11] Stronger bases and those with less steric hindrance can accelerate the abstraction of the α-proton, leading to increased racemization.[11][12] For sensitive couplings, weaker or more sterically hindered bases are preferred. N,N-diisopropylethylamine (DIPEA) and N-methylmorpholine (NMM) are commonly used, but in cases with a high risk of racemization, the weaker base sym-collidine is recommended.[9]

Troubleshooting Guide: High Levels of D-Isomer Detected

This section provides a structured approach to troubleshooting and optimizing your coupling reactions to minimize racemization of Boc-Dap(Boc)-OH.

Issue: Unexpectedly high levels of the D-isomer of Boc-Dap(Boc)-OH are detected in the final peptide.

Potential Cause 1: Inappropriate Coupling Reagent or Lack of Additive

Explanation: The choice of coupling reagent is a critical factor. Carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and N,N'-diisopropylcarbodiimide (DIC), when used alone, are known to cause significant racemization.[13] Onium salt reagents (aminium/uronium and phosphonium) are generally more efficient and lead to lower levels of racemization as they form active esters in situ.[3][9]

Solution:

• If using a carbodiimide (DCC, DIC, EDC): Always use it in combination with a racemization-suppressing additive.[9][10][13] The combination of DIC with Oxyma or HOAt is highly recommended.[5][9]

• Consider switching to an onium salt reagent: Reagents like HBTU, HATU, HCTU, and PyBOP are known for their high coupling efficiency and low racemization potential.[3][9][13][14] HATU is particularly effective for sterically hindered couplings.[9][14]

Potential Cause 2: Suboptimal Base Selection and Concentration

Explanation: As discussed in the FAQs, the basicity and steric hindrance of the tertiary amine used can greatly impact racemization.[11] An overly strong or unhindered base will readily deprotonate the oxazolone intermediate, leading to epimerization.

Solution:

• Switch to a weaker or more hindered base: If you are using a strong base like triethylamine (TEA), consider switching to N-methylmorpholine (NMM) or the more sterically hindered N,N-diisopropylethylamine (DIPEA).[11] For extremely sensitive couplings, 2,4,6-collidine is a good option due to its significant steric bulk.[6][9][11]

• Optimize base equivalents: Use the minimum amount of base necessary to facilitate the reaction. Typically, 2 equivalents relative to the amino acid are sufficient for onium salt-mediated couplings.

Potential Cause 3: Unfavorable Reaction Conditions (Temperature and Solvent)

Explanation: Higher reaction temperatures can increase the rate of racemization.[15][16] While elevated temperatures can be beneficial for difficult couplings, they should be used with caution for racemization-prone residues.[6][16] The polarity of the solvent also plays a role, with more polar solvents potentially favoring racemization.[17]

Solution:

• Lower the reaction temperature: Perform the coupling reaction at a lower temperature, such as 0°C, especially during the initial activation step.[18] While microwave-assisted peptide synthesis can be efficient, lowering the coupling temperature from 80°C to 50°C has been shown to limit the racemization of sensitive amino acids.[6][19]

• Solvent selection: While N,N-dimethylformamide (DMF) is a common solvent for peptide synthesis, consider using less polar solvents like dichloromethane (DCM) or mixtures of DMF and DCM, provided solubility is not an issue.[17]

Workflow for Troubleshooting Racemization

Caption: A logical workflow for troubleshooting high racemization levels.

Comparative Data on Coupling Reagents

While specific comparative data for Boc-Dap(Boc)-OH is not extensively published, the following table provides a general comparison of common coupling reagents and their propensity for causing racemization.

Coupling Reagent/System	Reagent Type	Relative Coupling Efficiency	Racemization Potential	Key Considerations
HATU/DIPEA	Aminium/Uronium Salt	Very High	Very Low	Highly efficient for hindered couplings; should be used with a non-nucleophilic base like DIPEA.[14]
HBTU/DIPEA	Aminium/Uronium Salt	High	Low	A widely used and effective coupling reagent.[13][14]
HCTU/DIPEA	Aminium/Uronium Salt	Very High	Low	Similar to HATU but often more cost-effective.
PyBOP/DIPEA	Phosphonium Salt	High	Low	Byproducts are generally less problematic than those from its predecessor, BOP.[14][20]
DIC/Oxyma	Carbodiimide/Additive	Moderate-High	Low	Oxyma is a safe and effective alternative to HOBt.[3][5][21]
DIC/HOBt	Carbodiimide/Additive	Moderate-High	Low to Moderate	A classic, cost-effective method; HOBt effectively suppresses racemization.[8][10][13][14]
DIC alone	Carbodiimide	Moderate	High	Not recommended without an additive due to high risk of racemization.[13]

Experimental Protocols

Protocol 1: Minimized Racemization Coupling using DIC/Oxyma

This protocol is a robust method for coupling Boc-Dap(Boc)-OH with a reduced risk of racemization.

• Resin Preparation: Swell the resin (e.g., Rink Amide resin) in DMF for 30 minutes.

• Deprotection: If applicable, deprotect the N-terminal protecting group of the resin-bound peptide (e.g., using 20% piperidine in DMF for Fmoc removal).

• Washing: Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Dap(Boc)-OH (3 equivalents relative to resin loading) and Oxyma (3 equivalents) in a minimal amount of DMF.

• Activation and Coupling: Add Diisopropylcarbodiimide (DIC) (3 equivalents) to the amino acid/Oxyma solution. Immediately add this activated solution to the resin.

• Reaction: Agitate the reaction mixture at room temperature for 2-4 hours. For particularly sensitive couplings, consider performing the reaction at 0°C.

• Monitoring: Perform a Kaiser test to monitor the reaction's progress. A negative result (yellow beads) indicates complete coupling.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF (5x) and DCM (3x).

Protocol 2: Quantification of Racemization by Chiral HPLC

Accurate quantification of racemization is essential for validating your coupling protocols. This can be achieved by analyzing the crude peptide by chiral HPLC or by hydrolyzing the peptide and analyzing the resulting amino acids.

• Sample Preparation (Crude Peptide): a. After the coupling reaction of interest, cleave a small sample of the crude peptide from the resin using an appropriate cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5). b. Precipitate the peptide with cold diethyl ether, centrifuge to form a pellet, and dry the pellet. c. Dissolve the crude peptide in the initial mobile phase for HPLC analysis.[3]

• Chiral HPLC Analysis: a. Column: Use a chiral stationary phase (CSP) column suitable for separating peptide diastereomers. b. Mobile Phase: A typical mobile phase would be a gradient of acetonitrile in water with an additive like 0.1% TFA. c. Detection: Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 214 nm or 280 nm). d. Quantification: The L- and D-diastereomers of the peptide should resolve into two separate peaks. Calculate the percentage of racemization by integrating the peak areas: % Racemization = [Area(D-diastereomer) / (Area(L-diastereomer) + Area(D-diastereomer))] * 100

Alternatively, the peptide can be hydrolyzed, and the resulting amino acids can be derivatized with a chiral reagent (like Marfey's reagent) and analyzed by reversed-phase HPLC.[2][15][22]

Decision Tree for Coupling Strategy

Caption: Decision-making for selecting a coupling strategy.

References

• Benchchem. (2025). Technical Support Center: Minimizing Racemization in Peptide Synthesis. Benchchem.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.

• Ueki, M., Nishigaki, N., Aoki, H., Tsurusaki, T., & Katoh, T. (1992). Racemization studies in peptide synthesis through the separation of protected epimeric peptides by reversed-phase high performance liquid chromatography. International journal of peptide and protein research, 39(3), 229–236. Retrieved from [Link]

• Angeletti, R. H., Bibbs, L., Bonewald, L. F., Fields, G. B., Kelly, J. W., McMurray, J. S., ... & Weiel, J. (1997). Analysis of racemization during" standard" solid phase peptide synthesis: a multicenter study. In Techniques in protein chemistry VIII (pp. 259-270). Academic Press. Retrieved from [Link]

• Cazade, P. A., & Mezo, A. R. (2020). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 25(18), 4284. Retrieved from [Link]

• Strege, M. A., & Stevenson, C. L. (2023). Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry. Journal of Chromatography B, 1220, 123638. Retrieved from [Link]

• Li, Y., Li, Y., Wang, Y., Zhang, Y., Chen, Z., & Liu, L. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 5283. Retrieved from [Link]

• Echner, H., & Voelter, W. (1988). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. In Chemistry of Peptides and Proteins (pp. 383-388). De Gruyter. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Strategies to Reduce Racemization During Peptide Coupling. Benchchem.

• Palasek, S. A., Cox, Z. J., & Collins, J. M. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of peptide science: an official publication of the European Peptide Society, 13(3), 143–148. Retrieved from [Link]

• Wikipedia. (2023, December 19). Peptide synthesis. Wikipedia. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec Peptides. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Boc-Dap-OH Coupling in Solid-Phase Peptide Synthesis (SPPS). Benchchem.

• Merck Millipore. (n.d.). Novabiochem® Coupling reagents. Merck Millipore. Retrieved from [Link]

• AAPPTEC. (n.d.). Reagents Used in Peptide Synthesis Archives. AAPPTEC. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Minimizing Racemization of Modified Amino Acids During Coupling. Benchchem.

• Request PDF. (2025). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Request PDF. Retrieved from [Link]

• John Trant. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids [Video]. YouTube. Retrieved from [Link]

• Subir, K. M., & A., S. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(21), 7317. Retrieved from [Link]

• Bacsa, B., Horváti, K., Bõsze, S., & Kappe, C. O. (2008). Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. The Journal of Organic Chemistry, 73(19), 7532–7541. Retrieved from [Link]

• ResearchGate. (n.d.). Racemization study using HPLC. ResearchGate. Retrieved from [Link]

• Benchchem. (2025). Technical Support Center: Minimizing Racemization During Amino Acid Activation. Benchchem.

• ResearchGate. (n.d.). Effect of coupling reagent on α-C racemization of His, Cys, and Ser.... ResearchGate. Retrieved from [Link]

• Pennington, M. W., & Dunn, B. M. (Eds.). (1994). Peptide synthesis protocols. Humana press. Retrieved from [Link]

• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Agilent. Retrieved from [Link]

• Ye, T., & Liu, C. F. (2007). and (2S, 3R)-4,4,4-trifluoro-N-Fmoc-O-tert-butyl-threonine and their racemization-free incorporation into oligopeptides via solid-phase synthesis. Journal of peptide science: an official publication of the European Peptide Society, 13(10), 639–646. Retrieved from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 5. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. peptide.com [peptide.com]
• 9. bachem.com [bachem.com]
• 10. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 11. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 12. youtube.com [youtube.com]
• 13. peptide.com [peptide.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Enantioselective synthesis of (2R, 3S)- and (2S, 3R)-4,4,4-trifluoro-N-Fmoc-O-tert-butyl-threonine and their racemization-free incorporation into oligopeptides via solid-phase synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. merckmillipore.com [merckmillipore.com]
• 22. Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Negishi Cross-Coupling Reactions

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Last Updated: 2026-01-15

Introduction

Welcome to the Technical Support Center for Negishi Cross-Coupling Reactions. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this powerful carbon-carbon bond-forming reaction. The Negishi coupling, a Nobel Prize-winning reaction, is renowned for its broad substrate scope and high functional group tolerance, making it a cornerstone in the synthesis of complex molecules and natural products.[1][2][3][4] However, like any sophisticated chemical transformation, its success hinges on the careful optimization of various reaction parameters.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format. Our goal is to equip you with the knowledge to diagnose and resolve common issues encountered during your experiments, ensuring robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Negishi cross-coupling reaction?

A1: The generally accepted mechanism for the palladium-catalyzed Negishi coupling proceeds through a catalytic cycle involving three key steps:[5][6][7]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the organohalide (R¹-X) to form a Pd(II) intermediate. The reactivity order for the halide is typically I > OTf > Br >> Cl.[1]

• Transmetalation: The organozinc reagent (R²-ZnX) transfers its organic group (R²) to the palladium center, displacing the halide and forming a diorganopalladium(II) complex. This step is often the rate-determining step.

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium center couple and are eliminated as the final product (R¹-R²), regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[6][8]

dot graph "Negishi_Catalytic_Cycle" { layout=circo; node [shape=box, style=filled, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

"Pd(0)L_n" [fillcolor="#F1F3F4", fontcolor="#202124", label="Pd(0)L_n"]; "R1-Pd(II)(L_n)-X" [fillcolor="#F1F3F4", fontcolor="#202124", label="R¹-Pd(II)(L_n)-X"]; "R1-Pd(II)(L_n)-R2" [fillcolor="#F1F3F4", fontcolor="#202124", label="R¹-Pd(II)(L_n)-R²"];

"Pd(0)L_n" -> "R1-Pd(II)(L_n)-X" [label=" Oxidative Addition\n (R¹-X)"]; "R1-Pd(II)(L_n)-X" -> "R1-Pd(II)(L_n)-R2" [label=" Transmetalation\n (R²-ZnX)"]; "R1-Pd(II)(L_n)-R2" -> "Pd(0)L_n" [label=" Reductive Elimination\n (R¹-R²)"]; } enddot Caption: The catalytic cycle of the Negishi cross-coupling reaction.

Q2: Why are organozinc reagents used, and what are their key characteristics?

A2: Organozinc reagents are favored in Negishi couplings for several reasons:

• High Reactivity: They are more reactive than organoboranes (used in Suzuki coupling) and organostannanes (used in Stille coupling), which often leads to faster reaction times.[1]

• High Functional Group Tolerance: Despite their reactivity, they are compatible with a wide range of functional groups, including esters, ketones, and nitriles.[5][9]

• Broad Scope: The reaction allows for the coupling of sp³, sp², and sp hybridized carbon atoms.[1][5]

However, a significant drawback is their sensitivity to air and moisture, necessitating the use of anhydrous and anaerobic reaction conditions.[1][10][11]

Q3: What are the most common side reactions in Negishi couplings?

A3: The most prevalent side reaction is homocoupling , where two molecules of the organozinc reagent (R²-R²) or the organohalide (R¹-R¹) couple with themselves.[1] This can be caused by a second transmetalation event or other competing pathways. Another common issue is protodezincation , where the organozinc reagent is quenched by a proton source (like water), leading to the formation of R²-H.

Q4: Can Nickel catalysts be used instead of Palladium?

A4: Yes, nickel catalysts can also be employed and are sometimes preferred, especially for coupling with less reactive electrophiles like aryl chlorides.[1] Nickel-catalyzed reactions can proceed through different mechanistic pathways involving various oxidation states of nickel (Ni(0), Ni(I), Ni(II), Ni(III)).[1] However, palladium catalysts generally offer higher functional group tolerance and often provide higher yields.[1]

Troubleshooting Guide

This section addresses specific problems you might encounter during your Negishi cross-coupling experiments.

Problem 1: Low or No Product Yield

A low or non-existent yield is one of the most common issues. The following decision tree can help diagnose the potential cause.

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// Connections Start -> Check_Reagents; Check_Reagents -> Organozinc_Issue [label="Yes"]; Check_Reagents -> Check_Catalyst [label="No"]; Organozinc_Issue -> Halide_Issue [style=invis];

Check_Catalyst -> Catalyst_Deactivation [label="Yes"]; Check_Catalyst -> Check_Conditions [label="No"]; Catalyst_Deactivation -> Ligand_Choice [style=invis];

Check_Conditions -> Temp_Time [label="Yes"]; Check_Conditions -> Solvent_Issue [label="No, check solvent"]; } enddot Caption: Decision tree for troubleshooting low or no product yield.

Detailed Solutions for Low Yield:

• Cause A: Poor Quality of Organozinc Reagent

  • Explanation: Organozinc reagents are highly sensitive to air and moisture.[1] Improper preparation, storage, or handling can lead to significant decomposition, reducing the concentration of the active nucleophile.

  • Solution:

    • Strictly Anaerobic/Anhydrous Conditions: Ensure all glassware is oven- or flame-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use freshly distilled, anhydrous solvents.

    • Titration: Titrate the organozinc reagent before use to determine its exact molarity. This is crucial for accurate stoichiometry.

    • Fresh Preparation: If in doubt, prepare the organozinc reagent fresh for each reaction.

• Cause B: Inactive or Deactivated Catalyst

  • Explanation: The active Pd(0) species can be sensitive. The precatalyst may not be efficiently reduced to Pd(0), or the active catalyst can be deactivated during the reaction.[12] Substrates containing coordinating groups (e.g., certain amines or thiophenes) can bind to the palladium center and inhibit catalysis.[12]

  • Solution:

    • Precatalyst Choice: Use a reliable and stable precatalyst. Palladacycle precatalysts are known for their efficiency in generating the active Pd(0) species.[9]

    • Ligand Selection: The choice of ligand is critical. Bulky, electron-rich phosphine ligands (e.g., RuPhos, SPhos) can stabilize the palladium catalyst, promote oxidative addition, and prevent deactivation.[9][13][14] For substrates with coordinating moieties, consider ligands specifically designed to resist poisoning.

    • Increase Catalyst Loading: As a last resort, a modest increase in catalyst loading (e.g., from 1 mol% to 5 mol%) might overcome slow deactivation.[12]

• Cause C: Suboptimal Reaction Conditions

  • Explanation: The rate of a Negishi coupling is highly dependent on temperature, concentration, and solvent.

  • Solution:

    • Temperature: While many Negishi couplings proceed at room temperature, some less reactive substrates may require heating (e.g., 50-80 °C).[12] Conversely, highly reactive species might benefit from lower temperatures to minimize side reactions.

    • Solvent: Tetrahydrofuran (THF) is the most common solvent. However, for certain systems, a mixture of solvents (e.g., THF/NMP) can improve solubility and reaction rates.[15]

    • Concentration: Reactions that stall may sometimes be driven to completion by running them at a higher concentration.

Problem 2: Significant Homocoupling Product Formation

• Explanation: Homocoupling of the organozinc reagent is a common side reaction.[1] It can be promoted by the presence of oxygen or by certain catalyst/ligand combinations.

• Solutions:

  • Thorough Degassing: Ensure the reaction mixture is thoroughly degassed to remove any traces of oxygen. This can be done by several freeze-pump-thaw cycles or by bubbling an inert gas through the solvent.

  • Ligand Modification: The ligand can influence the relative rates of the desired cross-coupling versus homocoupling. Screening different phosphine or N-heterocyclic carbene (NHC) ligands may be necessary.

  • Additive Effects: The presence of salt additives, such as lithium bromide (LiBr), can significantly impact the reaction.[16][17] These salts can form "ate" complexes with the organozinc reagent (higher-order zincates), which can alter their reactivity and suppress homocoupling.[16][17]

Additive	Potential Effect	Reference
LiBr / LiCl	Forms higher-order zincates, potentially increasing reactivity and reducing side reactions.	[16][17]
TMEDA	Can improve stereochemical integrity and yields in certain systems.	[18]
ZnX₂	Excess zinc halides can inhibit the reaction by forming inactive intermetallic species with the catalyst.	[19]

Problem 3: Erosion of Stereochemistry (for Alkenyl Substrates)

• Explanation: While Negishi couplings are generally stereospecific, erosion of the double bond geometry (e.g., Z to E isomerization) can occur. This is often highly dependent on the ligand used.[18][20] Isomerization can happen at the Pd(II) intermediate stage.[18]

• Solutions:

  • Ligand and Catalyst Choice: The combination of the palladium source and the ligand is critical. For instance, using PdCl₂(PPh₃)₂ in the presence of an additive like tetramethylethylenediamine (TMEDA) has been shown to prevent the loss of stereointegrity and improve yields.[18]

  • Reaction Temperature: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can help minimize isomerization.

Problem 4: Reaction Stalls at Partial Conversion

• Explanation: A reaction that starts well but then stops before completion often points to catalyst deactivation or product inhibition.[12] The product itself might coordinate to the palladium catalyst more strongly than the starting materials, effectively shutting down the catalytic cycle.[12] Accumulation of the zinc halide byproduct (ZnX₂) can also lead to the formation of inhibiting intermetallic species.[19]

• Solutions:

  • Identify the Inhibitor: If the product is suspected to be an inhibitor, using a more sterically hindered ligand might prevent its coordination to the palladium center.

  • Manage Byproducts: The inhibiting effect of ZnX₂ can sometimes be mitigated by the addition of lithium salts (e.g., LiCl), which can convert the zinc halide into less-inhibiting zincate species.[19]

  • Slow Addition: Slowly adding one of the coupling partners or the catalyst solution over the course of the reaction can help maintain a low concentration of potentially inhibiting species.

Experimental Protocols

General Procedure for a Standard Negishi Cross-Coupling

This is a representative protocol and must be adapted based on the specific substrates and required optimization.

• Preparation: Under an inert atmosphere (in a glovebox or using Schlenk line techniques), add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., SPhos, 2-4 mol%) to a flame-dried reaction flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous THF (to achieve a typical concentration of 0.1-0.5 M with respect to the limiting reagent).

• Reagent Addition: Add the organohalide (1.0 equivalent).

• Initiation: Add the solution of the organozinc reagent (typically 1.2-1.5 equivalents) dropwise at room temperature.

• Reaction Monitoring: Stir the reaction at the desired temperature (e.g., room temperature to 70 °C). Monitor the progress of the reaction by TLC, GC, or LC-MS.

• Workup: Upon completion, quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

References

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• Negishi coupling: an easy progress for C-C bond construction in total synthesis - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/24604535/]
• Negishi coupling reaction: Mechanism, popular application - Chemistry Notes. [URL: https://www.chemistrynotes.com/organic-chemistry/negishi-coupling-reaction/]
• Negishi cross-coupling reaction catalyzed by an aliphatic, phosphine based pincer complex of palladium. biaryl formation via cationic pincer-type PdIV intermediates - Dalton Transactions (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2012/dt/c2dt30678f]
• Negishi cross-coupling - Name-Reaction.com. [URL: https://name-reaction.com/negishi-cross-coupling]
• Technical Support Center: Troubleshooting Negishi Couplings with 3,5-Dimethoxybenzylzinc Chloride - Benchchem. [URL: https://www.benchchem.com/technical-support-center/troubleshooting-negishi-couplings-with-3-5-dimethoxybenzylzinc-chloride]
• Negishi Coupling - Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/namedreactions/negishi-coupling.shtm]
• Ligand Effects on Negishi Couplings of Alkenyl Halides - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3132204/]
• Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of β,β-Disubstituted Ketones - Bucknell Digital Commons. [URL: https://digitalcommons.bucknell.edu/honors_theses/542/]
• On the role of additives in alkyl-alkyl Negishi cross-couplings | Request PDF - ResearchGate. [URL: https://www.researchgate.net/publication/45131333_On_the_role_of_additives_in_alkyl-alkyl_Negishi_cross-couplings]
• ChemInform Abstract: Negishi Coupling: An Easy Progress for C-C Bond Construction in Total Synthesis | Request PDF - ResearchGate. [URL: https://www.researchgate.net/publication/260580970_ChemInform_Abstract_Negishi_Coupling_An_Easy_Progress_for_C-C_Bond_Construction_in_Total_Synthesis]
• Ligand Effects on Negishi Couplings of Alkenyl Halides | Scilit. [URL: https://www.scilit.net/article/10.1021/ol201083q]
• Intermetallic species in the Negishi coupling and their involvement in inhibition pathways. [URL: https://pubs.rsc.org/en/content/articlelanding/2019/sc/c9sc02322k]
• Ligand Effects on Negishi Couplings of Alkenyl Halides | Organic Letters - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/ol201083q]
• Optimization of reaction conditions for the mechanochemical Negishi... - ResearchGate. [URL: https://www.researchgate.net/figure/Optimization-of-reaction-conditions-for-the-mechanochemical-Negishi-cross-coupling-of_tbl1_343054170]
• Recent developments in the chemistry of Negishi coupling: a review - ProQuest. [URL: https://www.proquest.com/openview/8604771488c03c58f967a98a099f6674/1?pq-origsite=gscholar&cbl=2043232]
• An Extremely Active Catalyst for the Negishi Cross-Coupling Reaction - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/ja045010+]
• Enantioconvergent Negishi Cross-Coupling of Racemic sec-Alkylzinc Reagent with Aryl Halides Enabled by Bulky N-Heterocyclic Carbene-Pd Catalyst | CCS Chemistry. [URL: https://www.chinesechemsoc.org/ccs-chemistry/article/2023/5/98]
• Negishi Coupling Reaction: Videos & Practice Problems - Pearson. [URL: https://www.pearson.com/en-us/higher-education/professional---career/milady-cosmetology/organic-chemistry/negishi-coupling-reaction.html]
• Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3057530/]
• Negishi Cross-Coupling/Problem Solved/ CSIR 2016/ChemOrgChem - YouTube. [URL: https://www.youtube.
• Catalyst Selection for Efficient C(sp)-C(sp³) Coupling: A Technical Support Guide - Benchchem. [URL: https://www.benchchem.com/technical-support-center/catalyst-selection-for-efficient-c-sp-c-sp-coupling]
• On the role of additives in alkyl–alkyl Negishi cross-couplings. [URL: https://pubs.rsc.org/en/content/articlehtml/2010/cc/c0cc01235g]
• The Negishi Cross-Coupling Reaction - Denmark Group. [URL: https://denmarkgroup.illinois.edu/wp-content/uploads/2020/01/GLR_WD_01-14-20.pdf]
• Negishi Coupling | Synthetic Methods in Drug Discovery: Volume 1 | Books Gateway. [URL: https://www.rsc.org/books/mono/1741/9781782622204/9781782622204-00070.htm]
• Optimization of Negishi coupling reaction of 2 a.[a] - ResearchGate. [URL: https://www.researchgate.net/figure/Optimization-of-Negishi-coupling-reaction-of-2-a-a_tbl1_360341147]
• Reasons for stalling of a Negishi coupling? : r/Chempros - Reddit. [URL: https://www.reddit.com/r/Chempros/comments/n2h75u/reasons_for_stalling_of_a_negishi_coupling/]
• Negishi Cross Coupling Reaction | Chem-Station Int. Ed. [URL: https://www.chem-station.com/en/reactions-2/2014/03/negishi-cross-coupling-reaction.html]
• Low-cost transition metal catalysed Negishi coupling: an update - RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob00784g]
• Palladium-Catalyzed Negishi Cross-Coupling Reactions of Unactivated Alkyl Iodides, Bromides, Chlorides, and Tosylates | Journal of the American Chemical Society. [URL: https://pubs.acs.org/doi/10.1021/ja003932+]
• Negishi Coupling - NROChemistry. [URL: https://nroer.gov.in/55ab34ff81fccb4f1d806225/file/57d2948c16b51c01c2203598]
• Negishi Coupling | OpenOChem Learn. [URL: https://o-chem.com/negishi-coupling/]

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Technical Support Center: Addressing Incomplete Coupling in Solid-Phase Peptide Synthesis (SPPS)

As a Senior Application Scientist, I've seen firsthand how incomplete coupling reactions can derail a promising peptide synthesis, leading to frustratingly low yields and complex purification challenges. This guide is designed to provide you with not just troubleshooting steps, but also the underlying scientific rationale to empower you to solve these issues effectively. We will explore the causes of incomplete coupling and provide robust, field-proven solutions.

Frequently Asked Questions (FAQs)

Here are some of the most common initial questions we receive from researchers in the field.

Q1: What are the immediate signs of an incomplete coupling reaction during SPPS?

A: The most direct indicator is a positive colorimetric test after the coupling step. The Kaiser (ninhydrin) test is widely used for detecting primary amines; a positive result, indicated by blue-colored resin beads, shows that the N-terminal amine of the growing peptide chain is still free and has not successfully coupled with the incoming amino acid.[1][2] For secondary amines (like proline), a different test such as the TNBS (2,4,6-trinitrobenzenesulfonic acid) test is necessary.[3][4] Another sign, particularly in automated synthesizers, is an atypical Fmoc deprotection profile in the subsequent cycle, which can suggest that the previous coupling was inefficient.[5]

Q2: What is peptide aggregation and why does it cause incomplete coupling?

A: Peptide aggregation is a phenomenon where growing peptide chains attached to the solid support interact with each other through non-covalent hydrogen bonds, often forming stable secondary structures like β-sheets.[6][7][8] This self-association causes the peptide-resin matrix to collapse and become poorly solvated by the synthesis solvents.[9] As a result, reagents (the activated amino acid and base) cannot efficiently access the reactive N-terminal sites of the peptide chains, leading to incomplete or failed coupling reactions.[7][10][11] Hydrophobic sequences are particularly prone to aggregation.[7][12]

Q3: Can my choice of resin influence coupling efficiency?

A: Absolutely. The properties of the solid support are critical. Resins with good swelling properties, such as polyethylene glycol (PEG)-based resins (e.g., NovaSyn® TG, PEGA) or low cross-linked polystyrene (1% DVB), provide better solvation and accessibility for reagents.[11] Furthermore, the resin loading capacity is a key factor. High-loading resins can increase the proximity of peptide chains, promoting inter-chain aggregation.[9] For long or "difficult" sequences, using a low-loading resin (e.g., 0.1-0.4 mmol/g) is highly recommended to minimize these interactions.[11]

Q4: When should I suspect that steric hindrance is the cause of my coupling problem?

A: Steric hindrance is a likely culprit when you are trying to couple bulky or sterically demanding amino acids. This includes β-branched amino acids (Val, Ile, Thr), α,α-disubstituted amino acids (like Aib, α-aminoisobutyric acid), or N-methylated amino acids.[13][14][15] The sheer physical size of the side chains, or substitution on the alpha-carbon or amide nitrogen, can physically block the approach of the activated carboxyl group to the N-terminal amine, slowing down the reaction rate significantly.[14][15] If you observe consistently poor coupling efficiency specifically at these types of residues, steric hindrance is the primary suspect.

Troubleshooting Guides: From Diagnosis to Solution

This section provides a deeper dive into specific problems, offering diagnostic workflows and detailed protocols to resolve incomplete coupling.

Problem 1: Persistent Positive Kaiser Test After Coupling a "Standard" Amino Acid

You're synthesizing a routine peptide sequence without notoriously difficult residues, but the Kaiser test remains positive.

Logical Diagnostic Workflow

This diagram outlines a decision-making process to identify the root cause.

Caption: Troubleshooting workflow for a standard coupling failure.

Causality and Solutions

• Reagent Integrity: The simplest explanation is often the correct one. Ensure your reagents are not degraded.

  • Amino Acid Derivatives: Have they been stored properly under desiccated conditions?

  • Coupling Reagents: Phosphonium (PyBOP, HBTU) and aminium/uronium (HATU, HCTU) salts can hydrolyze over time. Carbodiimides like DIC can degrade. Use fresh, high-quality reagents.[16]

  • Base: Is your DIEA or NMM free of primary/secondary amine contaminants?

• Insufficient Reaction Time/Equivalents: The reaction may simply need more time or a higher concentration of reactants to reach completion.

  • Protocol 1: Double Coupling: If the first coupling is incomplete, simply repeat the coupling step with a fresh solution of activated amino acid. This is often sufficient to drive the reaction to completion.[11]

  • Protocol 2: Increase Equivalents: For subsequent syntheses of the same peptide, increase the excess of amino acid and coupling reagent from a standard 3-5 equivalents to 5-10 equivalents relative to the resin loading.[11][17]

Problem 2: On-Resin Aggregation with Hydrophobic or "Difficult" Sequences

Symptoms include a dramatic drop in coupling efficiency (positive Kaiser test), poor resin swelling, and sometimes incomplete Fmoc deprotection.[7][11] This is common for sequences rich in Val, Ile, Leu, Phe, Ala, Gln, or Thr.[5]

Strategies to Disrupt Aggregation

Aggregation is caused by intermolecular hydrogen bonding, so the goal is to disrupt these interactions.[7]

Strategy	Mechanism of Action	Key Considerations
Improve Solvation	Enhances the swelling of the peptide-resin matrix, making reactive sites more accessible.	Use polar aprotic solvents like NMP or add DMSO (up to 25%) to DMF.[7] Employ high-swelling PEG-based resins.[11]
Chaotropic Salts	Ions (e.g., Li+, ClO4-) disrupt the hydrogen-bonding network that stabilizes β-sheet structures.[7]	Add salts like LiCl or NaClO4 (0.4-0.8 M) to the coupling and deprotection solutions. Ensure thorough washing to remove salts.
Elevated Temperature	Increases kinetic energy, which can disrupt weak hydrogen bonds and accelerate the coupling reaction.	Microwave-assisted SPPS is highly effective.[5][14] Alternatively, conventional heating to 50-60°C can be beneficial.[7][18]
Backbone Protection	Introduces a temporary, bulky group on the amide nitrogen, physically preventing the formation of hydrogen bonds required for β-sheets.[7]	Incorporate 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) protected amino acids every 6-7 residues.[7]
Pseudoproline Dipeptides	A cyclized Ser, Thr, or Cys derivative that introduces a "kink" in the peptide backbone, disrupting the planarity needed for aggregation.[5][7]	Substitute a Ser/Thr/Cys and the preceding residue with the corresponding pseudoproline dipeptide. The native structure is restored during final TFA cleavage.[5]

Protocol: Incorporation of a Pseudoproline Dipeptide

This protocol describes the manual coupling of an Fmoc-Xaa-Yaa(ΨPro)-OH dipeptide.

• Deprotection: Perform the standard Fmoc deprotection of the N-terminal amino acid on the resin.

• Activation: In a separate vessel, dissolve the pseudoproline dipeptide (3-5 eq.), an activating agent (e.g., HATU, HCTU; 3-5 eq.), and a base (e.g., DIEA; 6-10 eq.) in a minimal volume of DMF or NMP.

• Coupling: Immediately add the activation mixture to the deprotected peptide-resin.

• Reaction: Agitate the mixture for 1-2 hours at room temperature.

• Monitoring: Perform a TNBS test to confirm the completion of the coupling. If the test is positive, extend the coupling time or perform a second coupling.

• Washing: Thoroughly wash the resin with DMF and DCM to remove excess reagents before proceeding to the next cycle.

Caption: Pseudoprolines disrupt the linear structure required for aggregation.

Problem 3: Coupling Sterically Hindered Amino Acids

Coupling residues like Val, Ile, Aib, or N-methylated amino acids is notoriously slow and inefficient with standard methods.[14][15]

Causality and Solutions

The challenge is to overcome the high activation energy barrier caused by steric bulk.

• Powerful Coupling Reagents: Standard carbodiimide activation is often insufficient.[15] More potent reagents are required.

  • Aminium/Uronium Reagents: HATU and HCTU are highly effective due to the formation of reactive OAt or O-6-ClBt esters.[19]

  • Phosphonium Reagents: PyAOP and PyBOP are also excellent choices for hindered couplings.[15][19]

  • Specialty Reagents: For extremely difficult cases like Aib-Aib couplings, reagents like COMU or those that generate amino acid fluorides (TFFH) may be necessary.[13]

• Extended Reaction Times: Allow significantly longer coupling times—from 2 hours to overnight—to ensure the reaction proceeds to completion.[17]

• Microwave Energy: Microwave-assisted SPPS is exceptionally effective for hindered couplings. The focused energy dramatically accelerates the reaction, allowing for high efficiency in minutes rather than hours.[14][20]

References

• The road to the synthesis of “difficult peptides” - Chemical Society Reviews (RSC Publishing). (2015-11-27). [Link]
• A new micro-test for the detection of incomplete coupling reactions in solid-phase peptide synthesis using 2,4,6-trinitrobenzenesulphonic acid - PubMed. (1976-03-01). [Link]
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. [Link]
• Taming Aggregation - American Peptide Society. [Link]
• Aggregation of resin‐bound peptides during solid‐phase peptide synthesis: Prediction of difficult sequences - University of Arizona. [Link]
• Aggregation of highly hydrophobic peptides as a challenging behavior for chemical synthesis. - ResearchGate. [Link]
• The road to the synthesis of "difficult peptides". - Semantic Scholar. (2016). [Link]
• Studies of Coupling Kinetics and Correlation of Reaction Conversions to Color Tests for Solid-Phase Peptide Synthesis of AMG 416 by NMR | Organic Process Research & Development - ACS Publications. [Link]
• Computer Vision as a New Paradigm for Monitoring of Solution and Solid Phase Peptide Synthesis - ChemRxiv. [Link]
• Real-Time Monitoring of Solid-Phase Peptide Synthesis Using a Variable Bed Flow Reactor. (2019-11-11). [Link]
• A facile method for monitoring solid-phase peptide synthesis and for N-terminal modification of peptides - Indian Academy of Sciences. [Link]
• Challenging SPPS: Difficult Sequences And Side Reactions - Gyros Protein Technologies. [Link]
• SPPS Tips For Success Handout - Mesa Labs. [Link]
• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids - CEM Corporation. [Link]
• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. (2024-08-19). [Link]
• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC. (2020-03-04). [Link]
• Overview of Solid Phase Peptide Synthesis (SPPS). [Link]
• Mastering Solid Phase Peptide Synthesis (SPPS). [Link]
• Commonly Used Coupling Reagents in Peptide Synthesis. (2025-09-02). [Link]
• Has anyone encountered problem with attachment of Tyrosine in solid phase peptide synthesis ? | ResearchGate. (2016-03-26). [Link]
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF. (2025-08-06). [Link]
• Solid phase peptide synthesis help : r/Biochemistry - Reddit. (2021-05-22). [Link]
• What causes overcoupling in microwave assisted SPPS? : r/chemistry - Reddit. (2025-10-10). [Link]

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• 12. researchgate.net [researchgate.net]
• 13. bachem.com [bachem.com]
• 14. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 15. researchgate.net [researchgate.net]
• 16. blog.mblintl.com [blog.mblintl.com]
• 17. reddit.com [reddit.com]
• 18. researchgate.net [researchgate.net]
• 19. file.globalso.com [file.globalso.com]
• 20. reddit.com [reddit.com]

Technical Support Center: Strategies to Avoid Aggregation in Peptides with Boc-Dab-OH

Welcome to the Technical Support Center for Peptide Synthesis. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with peptide aggregation, specifically when incorporating the Boc-Dab-OH residue. As Senior Application Scientists, we have compiled this resource to provide not only troubleshooting protocols but also the underlying scientific principles to empower you to make informed decisions in your experimental design.

Understanding the Challenge: The Role of Boc-Dab-OH in Peptide Aggregation

L-2,4-diaminobutyric acid (Dab) is a non-proteinogenic amino acid that is structurally similar to lysine but with a shorter side chain. When the gamma-amino group is protected with a tert-butyloxycarbonyl (Boc) group, as in Boc-Dab-OH, the physicochemical properties of the side chain are significantly altered. Understanding these properties is key to preempting and resolving aggregation issues.

The Physicochemical Profile of the Boc-Dab-OH Side Chain

A common misconception is that the Dab side chain, even when Boc-protected, remains basic and can contribute to aggregation through electrostatic interactions. However, the electron-withdrawing nature of the carbamate in the Boc group drastically reduces the basicity of the gamma-nitrogen. Consequently, at the neutral to slightly basic pH conditions typical of solid-phase peptide synthesis (SPPS) coupling reactions, the Boc-Dab-OH side chain is predominantly neutral .

This neutrality means that electrostatic repulsion between peptide chains is diminished compared to peptides containing unprotected basic residues like lysine or arginine. While this can be advantageous in some contexts, the absence of charge-charge repulsion can, in some sequences, lower the energy barrier for peptide chains to approach each other and aggregate via other mechanisms.

The primary drivers of aggregation in peptides containing Boc-Dab-OH are therefore more likely to be:

• Intermolecular Hydrogen Bonding: The peptide backbones can form extensive networks of hydrogen bonds, leading to the formation of secondary structures like β-sheets, which are prone to aggregation.[1]

• Hydrophobic Interactions: Although the Boc-Dab-OH side chain itself is not excessively hydrophobic, its incorporation into a sequence rich in other hydrophobic residues can contribute to the overall hydrophobicity and drive aggregation.

• Steric Hindrance: The bulky Boc group can, in certain sequence contexts, influence the peptide's conformation in a way that favors aggregation.

Troubleshooting Guide: Identifying and Addressing Aggregation

Aggregation during SPPS can manifest in several ways. Early detection is crucial for salvaging your synthesis.

Q1: What are the common signs of on-resin peptide aggregation?

A1: Be vigilant for the following indicators during your synthesis:

• Poor Resin Swelling: A noticeable decrease in the volume of the peptide-resin bed is a classic sign of aggregation. The interconnected peptide chains cause the resin beads to collapse.[1]

• Clumping of the Resin: The resin may become sticky and form clumps that are difficult to resuspend.

• Slow or Incomplete Reactions: Both the coupling and deprotection steps may become sluggish. This is often first observed as a persistent positive Kaiser test (for free primary amines) after a coupling step, or incomplete Fmoc removal.

• Low Yield of the Final Peptide: After cleavage, a significantly lower than expected yield of the desired peptide is a strong indication that a portion of the peptide chains were inaccessible due to aggregation.

Q2: My peptide containing Boc-Dab-OH has crashed out of solution after cleavage. What should I do?

A2: Post-cleavage precipitation is a common issue for aggregation-prone peptides. Here is a systematic approach to solubilization:

• Start with Standard Solvents: Attempt to dissolve the peptide in common solvents used for peptide analysis, such as water, acetonitrile (ACN), or a mixture of the two.

• Utilize Organic Solvents: If the peptide remains insoluble, try more potent organic solvents like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).

• Acidic Conditions: For peptides that are not acid-sensitive, adding a small amount of trifluoroacetic acid (TFA) or acetic acid can help to protonate residues and disrupt aggregates through electrostatic repulsion.

• Chaotropic Agents: In difficult cases, the use of chaotropic agents like guanidinium chloride or urea can be effective, but be mindful of their compatibility with your downstream applications.

Diagram: Troubleshooting Workflow for Peptide Aggregation

Caption: A decision-making workflow for addressing peptide aggregation.

Frequently Asked Questions (FAQs) and Mitigation Strategies

This section provides answers to common questions and detailed protocols to proactively prevent and reactively address aggregation in peptides containing Boc-Dab-OH.

Proactive Strategies to Prevent Aggregation

Q3: I am planning to synthesize a peptide with multiple Boc-Dab-OH residues. What can I do from the outset to minimize the risk of aggregation?

A3: A proactive approach is always the best strategy. Consider the following during your synthesis design:

• Resin Choice: For long or aggregation-prone sequences, using a low-substitution resin (0.1-0.4 mmol/g) can increase the distance between peptide chains, thereby reducing intermolecular interactions.[2]

• Solvent Selection: While DMF is the most common solvent for SPPS, N-methyl-2-pyrrolidone (NMP) often has superior solvating properties and can be a better choice for difficult sequences.[1] Adding a small percentage of DMSO (e.g., 10-20%) to DMF or NMP can also help to disrupt secondary structures.

• "Difficult Sequence" Strategies:

  • Pseudoproline Dipeptides: If your sequence contains Ser or Thr residues, introducing them as pseudoproline dipeptides can disrupt the formation of β-sheets. The native Ser or Thr is regenerated during the final TFA cleavage.

  • Backbone Protection: Incorporating a 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) group on the backbone nitrogen of a residue can effectively prevent hydrogen bonding.[1]

• Microwave-Assisted SPPS: The use of microwave energy can significantly improve the efficiency of both coupling and deprotection steps by providing localized heating, which helps to break up aggregates.

Table 1: Comparison of Solvents for SPPS

Solvent	Properties	Recommendations for Use
DMF	Standard, good solvating properties for most peptides.	Use as the default solvent for routine synthesis.
NMP	Higher boiling point and often better solvating power than DMF.	Recommended for sequences known to be difficult or for long peptides.
DMSO	Strong hydrogen bond disrupter.	Use as an additive (10-20%) to DMF or NMP for highly aggregating sequences.

Reactive Strategies to Overcome Aggregation

Q4: I have confirmed that my peptide is aggregating on the resin. What can I do to rescue the synthesis?

A4: If you detect aggregation mid-synthesis, you can implement several strategies to disrupt the aggregates and improve reaction efficiency:

• Chaotropic Salt Washes: Washing the resin with a solution of a chaotropic salt, such as lithium chloride (LiCl) or sodium perchlorate (NaClO₄), in DMF can help to break up secondary structures. A typical procedure involves washing the resin with 0.4 M LiCl in DMF for 10-15 minutes before the coupling step.[1]

• Elevated Temperature: Performing the coupling reaction at an elevated temperature (e.g., 40-50 °C) can provide the energy needed to disrupt aggregates and improve coupling kinetics.

• Specialized Coupling Reagents: In cases of severe aggregation, switching to a more potent coupling reagent, such as a phosphonium-based reagent (e.g., PyBOP®) or a uronium-based reagent with a higher activation potential (e.g., HATU), can be beneficial.

Experimental Protocols

Protocol 1: Standard Boc-SPPS Cycle

This protocol outlines a single cycle for the addition of a Boc-protected amino acid.

• Resin Preparation: Swell the resin in dichloromethane (DCM) for 30 minutes, followed by washes with DMF.

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 1-2 minutes (pre-wash).

  • Treat the resin with 50% TFA in DCM for 20-30 minutes.

  • Wash the resin with DCM, followed by isopropanol, and then DMF.

• Neutralization:

  • Treat the resin with 10% diisopropylethylamine (DIEA) in DMF for 2 x 2 minutes.

  • Wash the resin with DMF.

• Coupling:

  • In a separate vessel, pre-activate the incoming Boc-amino acid (3-4 equivalents) with a coupling reagent (e.g., HBTU, 3-4 equivalents) and DIEA (6-8 equivalents) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the resin and allow it to react for 1-2 hours.

  • Monitor the reaction completion with a Kaiser test.

• Washing: Wash the resin thoroughly with DMF and DCM to prepare for the next cycle.

Diagram: Boc-SPPS Workflow

Sources

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]

Reference Data & Comparative Studies

A Comparative Guide to Boc-Dab-OH and Fmoc-Dab(Boc)-OH in Solid-Phase Peptide Synthesis

For researchers, scientists, and professionals in drug development, the strategic incorporation of non-proteinogenic amino acids like L-2,4-diaminobutyric acid (Dab) is a powerful tool for modulating the therapeutic properties of peptides. The choice of protecting group strategy for such building blocks is a critical decision that profoundly impacts the efficiency, purity, and overall success of solid-phase peptide synthesis (SPPS). This guide provides an in-depth, objective comparison of two key derivatives of Dab: Boc-Dab-OH and Fmoc-Dab(Boc)-OH, grounded in chemical principles and supported by experimental insights.

The Core Distinction: A Tale of Two Philosophies in Protecting Group Strategy

The fundamental difference between Boc-Dab-OH and Fmoc-Dab(Boc)-OH lies in the chemical philosophies of their respective Nα-protecting groups: the acid-labile tert-butyloxycarbonyl (Boc) group and the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group.[][2] This distinction dictates the entire synthetic workflow, from the conditions for deprotection and coupling to the final cleavage from the resin.[3]

The Boc/Bzl Strategy with Boc-Dab-OH:

The use of Boc-Dab-OH aligns with the traditional Boc/benzyl (Bzl) protection scheme, one of the earliest and most robust methods in SPPS.[][2] In this approach:

• Nα-Protection: The Boc group protects the alpha-amino group and is removed at each cycle using a moderately strong acid, typically trifluoroacetic acid (TFA).[4][5]

• Side-Chain Protection: The side-chain amino group of Dab would be protected by a more acid-stable group, often a benzyl-based derivative, which is only removed at the final cleavage step with a very strong acid like anhydrous hydrogen fluoride (HF).[2][6] This strategy is not truly orthogonal as both protecting groups are acid-labile, relying on a significant difference in acid sensitivity for selective removal.[6][7]

The Fmoc/tBu Strategy with Fmoc-Dab(Boc)-OH:

The use of Fmoc-Dab(Boc)-OH is characteristic of the modern and widely adopted Fmoc/tert-butyl (tBu) strategy.[8][] This is a truly orthogonal protection scheme:[7][10]

• Nα-Protection: The Fmoc group is cleaved under mild basic conditions, typically with a solution of piperidine in a polar aprotic solvent like dimethylformamide (DMF).[2][11]

• Side-Chain Protection: The side-chain amino group of Dab is protected by an acid-labile Boc group.[12][13][14] This Boc group is stable to the basic conditions used for Fmoc removal and is cleaved simultaneously with other tBu-based side-chain protecting groups and the peptide from the resin using TFA.[][2]

Causality Behind Experimental Choices: A Head-to-Head Comparison

The choice between Boc-Dab-OH and Fmoc-Dab(Boc)-OH is not merely a matter of preference but a strategic decision based on the specific requirements of the target peptide and the desired synthetic outcomes.

Feature	Boc-Dab-OH (Boc/Bzl Strategy)	Fmoc-Dab(Boc)-OH (Fmoc/tBu Strategy)
Nα-Deprotection Conditions	Strong acid (e.g., 50% TFA in DCM)[4]	Mild base (e.g., 20% piperidine in DMF)[2]
Side-Chain Protection	Typically Benzyl-based (Bzl)	tert-butyloxycarbonyl (Boc)[12][13][14]
Orthogonality	Not truly orthogonal; relies on differential acid lability.[6][7]	Fully orthogonal; base-labile Nα-protection and acid-labile side-chain protection.[7][10]
Final Cleavage	Harsh conditions (e.g., anhydrous HF)[2][15]	Milder conditions (e.g., TFA-based cleavage cocktail)[2][16]
Compatibility with Sensitive Residues	Can be challenging for peptides with acid-sensitive residues.	Preferred for peptides with acid-sensitive residues like Trp and Met.[][]
Potential Side Reactions	Risk of t-butylation of sensitive residues during Boc deprotection.[6]	Potential for aspartimide formation at Asp-Xxx sequences and lactamization of certain Dab derivatives.[17][18]
Automation	Less common in modern automated synthesizers.	The dominant chemistry for automated SPPS due to milder conditions and UV monitoring of Fmoc deprotection.[2][]
Crude Purity & Yield	Can be lower due to harsh final cleavage conditions and potential for side reactions.	Generally higher crude purity due to milder, more specific reaction conditions.[]

Experimental Workflows: A Practical Perspective

To provide a clear, actionable comparison, the following sections detail the typical experimental workflows for incorporating Boc-Dab-OH and Fmoc-Dab(Boc)-OH into a peptide sequence.

Workflow for Boc-Dab-OH in Boc-SPPS

The following diagram illustrates the cyclical process for incorporating Boc-Dab-OH using a Boc/Bzl strategy.

Caption: Boc-SPPS cycle for Boc-Dab-OH incorporation.

Detailed Protocol for Boc-Dab-OH Incorporation:

• Resin Preparation: Start with the peptide-resin from the previous coupling cycle.

• Boc Deprotection:

  • Swell the resin in dichloromethane (DCM).

  • Treat the resin with a solution of 50% trifluoroacetic acid (TFA) in DCM for 30 minutes to remove the Nα-Boc group.[4]

  • Filter and wash the resin thoroughly with DCM.

• Neutralization:

  • Neutralize the resulting TFA salt of the N-terminal amine with a solution of 5% N,N-diisopropylethylamine (DIEA) in DCM.[6]

  • Wash the resin with DCM.

• Coupling:

  • Dissolve Boc-Dab(Bzl)-OH (typically with a benzyl-type protecting group on the side chain), an activating agent like N,N'-diisopropylcarbodiimide (DIC), and an additive like 1-hydroxybenzotriazole (HOBt) in a suitable solvent (e.g., DMF/DCM).[19]

  • Add the coupling solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction for completion (e.g., using a Kaiser test).

• Washing:

  • Wash the resin extensively with DCM, isopropanol (IPA), and then DCM again to remove excess reagents and byproducts.

• Cycle Repetition: Repeat the cycle for the subsequent amino acid.

• Final Cleavage:

  • After the full peptide sequence is assembled, treat the peptide-resin with anhydrous hydrogen fluoride (HF) with scavengers (e.g., anisole) to cleave the peptide from the resin and remove all side-chain protecting groups.[15]

Workflow for Fmoc-Dab(Boc)-OH in Fmoc-SPPS

The following diagram illustrates the cyclical process for incorporating Fmoc-Dab(Boc)-OH using an Fmoc/tBu strategy.

Caption: Fmoc-SPPS cycle for Fmoc-Dab(Boc)-OH incorporation.

Detailed Protocol for Fmoc-Dab(Boc)-OH Incorporation:

• Resin Preparation: Start with the peptide-resin from the previous coupling cycle.

• Fmoc Deprotection:

  • Swell the resin in dimethylformamide (DMF).

  • Treat the resin with a solution of 20% piperidine in DMF for 10-20 minutes to remove the Nα-Fmoc group.[2]

  • Filter and wash the resin thoroughly with DMF.

• Coupling:

  • Dissolve Fmoc-Dab(Boc)-OH, an activating agent like DIC, and an additive like OxymaPure® in DMF.

  • Add the coupling solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction for completion.

• Washing:

  • Wash the resin extensively with DMF to remove excess reagents and byproducts.

• Cycle Repetition: Repeat the cycle for the subsequent amino acid.

• Final Cleavage:

  • After the full peptide sequence is assembled, treat the peptide-resin with a cleavage cocktail, typically containing a high percentage of TFA and scavengers such as water, triisopropylsilane (TIS), and 1,2-ethanedithiol (EDT), to cleave the peptide from the resin and remove the side-chain protecting groups (including the Boc group on the Dab side chain).[16][20]

Trustworthiness: Self-Validating Systems and Potential Pitfalls

An effective protocol is a self-validating one. In SPPS, this is achieved through careful monitoring and understanding potential side reactions.

For Boc-Dab-OH:

• In-process Controls: The Kaiser test is crucial after the neutralization step to confirm the presence of a free primary amine before coupling. After coupling, the Kaiser test should be negative, indicating complete acylation.

• Potential Pitfalls: The repetitive use of strong acid (TFA) for Boc deprotection can lead to the gradual degradation of acid-sensitive residues or premature cleavage of the peptide from highly acid-labile resins. The final HF cleavage is a hazardous procedure requiring specialized equipment.

For Fmoc-Dab(Boc)-OH:

• In-process Controls: The UV monitoring of the dibenzofulvene-piperidine adduct released during Fmoc deprotection allows for real-time tracking of the deprotection reaction in automated synthesizers.[2] The Kaiser test is also used to confirm complete deprotection and subsequent coupling.

• Potential Pitfalls: A known side reaction with some Dab derivatives is lactam formation, which can lead to poor coupling efficiency.[17][18] While reported for Fmoc-Dab(Mtt)-OH, it is a consideration for any activated Dab derivative. The choice of coupling reagents and reaction conditions can mitigate this. Additionally, the basic conditions for Fmoc removal can cause issues with base-sensitive moieties in the peptide sequence.[2]

Conclusion: Making an Authoritative Choice

The selection between Boc-Dab-OH and Fmoc-Dab(Boc)-OH is a critical decision that should be guided by the specific goals of the synthesis.

Choose Boc-Dab-OH for:

• Syntheses where the final peptide must be free of any trace impurities from the Fmoc route.

• Peptides containing base-sensitive functionalities where the use of piperidine is contraindicated.[2]

• Laboratories well-equipped for and experienced with Boc chemistry and HF cleavage procedures.

Choose Fmoc-Dab(Boc)-OH for:

• The synthesis of peptides containing acid-sensitive amino acids.[]

• Automated peptide synthesis, where the Fmoc strategy is the industry standard.[]

• Syntheses requiring the orthogonal protection of the Dab side chain for subsequent on-resin modification.

• Laboratories seeking to avoid the use of highly hazardous reagents like anhydrous HF.

In modern peptide synthesis, the Fmoc/tBu strategy, and therefore the use of Fmoc-Dab(Boc)-OH , is the predominant choice due to its milder reaction conditions, orthogonality, and compatibility with a wider range of sensitive amino acids and automated synthesizers.[][] However, the Boc/Bzl strategy remains a valuable and robust alternative in specific applications.[] A thorough understanding of the chemical principles and practical considerations outlined in this guide will empower researchers to make an informed and authoritative decision for the successful synthesis of their target peptides.

References

• Albericio, F., & Carpino, L. A. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123–139. Retrieved from [Link]

• Fiveable. (n.d.). Orthogonal Protection Definition. Retrieved from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-D-Dab(Boc)-OH [114360-56-4]. Retrieved from [Link]

• Slideshare. (n.d.). T boc fmoc protocols in peptide synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Retrieved from [Link]

• Aapptec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Brimble, M. A., et al. (2015). A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR. Journal of Peptide Science, 21(10), 767-773. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Dab(Boc)-OH, CAS 125238-99-5. Retrieved from [Link]

• P3 BioSystems. (n.d.). Unusual Amino Acids - Diaminobutyric Acid (Dab). Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Chemical Properties & Handling of Fmoc-Dab(Boc)-OH. Retrieved from [Link]

• Oregon State University. (n.d.). The synthesis and cyclization of 2,4-diaminobutyric acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding Fmoc-D-Dab(Boc)-OH: Your Guide to Peptide Synthesis Building Blocks. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• Chemistry For Everyone. (2025, April 17). What Is DIC And Its Role In Solid-Phase Peptide Synthesis? [Video]. YouTube. Retrieved from [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution. Retrieved from [Link]

• PubMed. (2022). Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution. Organic & Biomolecular Chemistry, 20(13), 2601-2604. Retrieved from [Link]

• Fields, G. B. (1997). Methods for Removing the Fmoc Group. In Methods in Enzymology (Vol. 289, pp. 104-124). Academic Press. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Fmoc-Dab(Boc)-OH in Custom Peptide Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). US8383770B2 - Boc and Fmoc solid phase peptide synthesis.

• ResearchGate. (n.d.). Liquid-phase Fmoc deprotection of Fmoc-Lys(Boc)-OH in DMF at room.... Retrieved from [Link]

Sources

• 2. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 3. T boc fmoc protocols in peptide synthesis | PPTX [slideshare.net]
• 4. chempep.com [chempep.com]
• 5. US8383770B2 - Boc and Fmoc solid phase peptide synthesis - Google Patents [patents.google.com]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 10. fiveable.me [fiveable.me]
• 11. renyi.hu [renyi.hu]
• 12. chemimpex.com [chemimpex.com]
• 13. Fmoc-Dab(Boc)-OH ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 14. nbinno.com [nbinno.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 17. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 18. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. peptide.com [peptide.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic Acid

The integrity of our research extends beyond the bench; it encompasses the entire lifecycle of the chemicals we use, including their safe and responsible disposal. This guide provides a detailed protocol for the proper disposal of (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid (Boc-L-Dap), a common Boc-protected amino acid derivative used in peptide synthesis. Adherence to these procedures is critical not only for regulatory compliance but for the fundamental safety of laboratory personnel and the protection of our environment.

Section 1: Hazard Profile and Essential Safety Precautions

(S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid is classified as a hazardous substance. Understanding its specific hazards is the first step in handling and disposing of it safely. According to safety data sheets (SDS), this compound presents the following risks[1][2]:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

These classifications necessitate stringent adherence to safety protocols even when handling waste. The GHS pictogram associated with this chemical is the exclamation mark (GHS07), indicating its irritant and harmful properties[1].

Causality: The tert-butoxycarbonyl (Boc) protecting group can be cleaved by strong acids, potentially generating isobutylene and carbon dioxide[3]. While the compound itself is a stable solid, its reactivity profile and irritant nature mean it cannot be treated as benign waste. Improper disposal, such as drain disposal, could introduce a harmful chemical into aquatic systems, and its decomposition products could create unforeseen hazards.

Personal Protective Equipment (PPE)

Before handling the chemical for use or disposal, the following PPE is mandatory:

• Eye Protection: Wear chemical safety goggles or a face shield.[2][4]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile). Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[5]

• Respiratory Protection: For bulk quantities or if dust is generated, use a NIOSH-approved N95 (US) or type P1 (EU EN 143) particle respirator.[6][7][8]

• Protective Clothing: A standard laboratory coat is required. Ensure it is buttoned.[2]

Section 2: Core Disposal Protocol

Disposal of this chemical must be treated as a hazardous waste process. It should never be disposed of down the drain or in regular trash.[9][10] The guiding principle is to collect, label, and transfer the waste to your institution's Environmental Health and Safety (EHS) department for final disposal at a licensed facility.[11][12]

Disposal of Unused or Expired Solid Chemical

This procedure applies to the pure, solid chemical that is expired, contaminated, or no longer needed.

• Container Selection: The best container for your hazardous waste is the original chemical container.[12] If this is not possible, use a new, clean, and chemically compatible container (e.g., a high-density polyethylene - HDPE bottle) with a secure, leak-proof lid. The container must be in good condition.[12]

• Labeling: This is a critical step for safety and compliance. As soon as you designate the material as waste, affix a hazardous waste label provided by your institution's EHS department.[11][12] The label must include:

  • The full chemical name: "(S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid"

  • The words "Hazardous Waste"

  • An accurate list of all contents if it's a mixture.

  • The specific hazards (e.g., "Irritant," "Harmful").

• Storage: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[9] This area must be under the direct control of laboratory personnel and clearly marked with hazardous waste signage.[11]

• Segregation: Store this waste away from incompatible materials, particularly strong acids, which could cause a reaction.[10][13]

• Pickup Request: Once the container is ready, or when it reaches 90% capacity, submit a waste collection request to your EHS office.[12]

Disposal of Contaminated Materials

This includes items such as gloves, weigh boats, paper towels, or silica gel that have come into direct contact with the chemical.

• Collection: Place all contaminated solid waste into a designated, durable, leak-proof plastic bag or a solid waste container.[11][14]

• Labeling: The bag or container must be clearly labeled as "Hazardous Waste" and list the chemical contaminant: "(S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid."

• Storage: Keep the contaminated materials waste container sealed and stored in the SAA alongside other solid chemical waste.

• Disposal: This waste stream must be collected by EHS for incineration or disposal in a licensed hazardous waste landfill.

Decontamination of Empty Containers

An "empty" container that held this chemical is not considered regular trash until properly decontaminated, as residual amounts of the powder can still pose a hazard.

• Decontamination: Rinse the empty container three times with a suitable solvent (e.g., ethanol or methanol).

• Collect Rinsate: The solvent rinsate is now considered hazardous waste. Collect all rinsate in a designated liquid hazardous waste container for halogen-free organic solvents. This container must be properly labeled.

• Container Disposal: Once triple-rinsed, the container can be disposed of as regular non-hazardous waste (e.g., in a glass recycling bin). Deface or remove the original chemical label before disposal to prevent confusion.[12]

Section 3: Emergency Procedures for Spills

In the event of a spill, the primary goal is to contain the material safely and prevent exposure.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated. Use a fume hood if the spill is contained within one.[14]

• PPE: Don the appropriate PPE as described in Section 1.1.

• Containment: For a solid spill, carefully sweep up the material to avoid creating dust.[6] Place the swept material and any contaminated cleaning tools (e.g., broom head) into a sealed, labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent and paper towels. All cleaning materials must be disposed of as contaminated hazardous waste (Section 2.2).

• Report: Report the spill to your laboratory supervisor and EHS office, following institutional protocols.

Summary Data Table

Property	Value	Source
Chemical Name	(S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid	[1]
CAS Number	74536-29-1	[1]
Molecular Formula	C₈H₁₆N₂O₄	[1]
Physical Form	Solid	[1]
GHS Pictogram	GHS07 (Exclamation Mark)	[1]
Hazard Statements	H302, H315, H319, H335	[1][2][15]
Disposal P-Code	P501: Dispose of contents/container in accordance with local/regional/national/international regulations.	[2][16][17]

Disposal Workflow Diagram

Caption: Decision workflow for the disposal of Boc-L-Dap and associated materials.

References

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS - University of Pennsylvania. [Link]

• Good Laboratory Practices: Waste Disposal - SCION Instruments. [Link]

• How to Dispose of Chemical Waste in a Lab Correctly - GAIACA. [Link]

• Laboratory Guide for Managing Chemical Waste - Vanderbilt University Medical Center. [Link]

• Laboratory Waste Disposal Safety Protocols - NSTA. [Link]

• MSDS of (S)-2-((Tert-butoxycarbonyl)amino)-3,3-dicyclopropylpropanoic acid - Autech Scientific. [Link]

• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl - The Royal Society of Chemistry. [Link]

• tert-Butyloxycarbonyl protecting group - Wikipedia. [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations - US EPA. [Link]

Sources

• 1. (S)-2-Amino-3-((tert-butoxycarbonyl)amino)propanoic acid | 74536-29-1 [sigmaaldrich.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 4. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 5. fishersci.ca [fishersci.ca]
• 6. capotchem.cn [capotchem.cn]
• 7. Boc-Dab(Fmoc)-OH = 98.0 HPLC 117106-21-5 [sigmaaldrich.com]
• 8. Fmoc-Dab(Boc)-OH ≥97.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 11. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 12. vumc.org [vumc.org]
• 13. spectrumchemical.com [spectrumchemical.com]
• 14. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 15. file.medchemexpress.com [file.medchemexpress.com]
• 16. aksci.com [aksci.com]
• 17. aksci.com [aksci.com]